Technical Documentation Center

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide: A Novel Scaffold for Drug Discovery

For the attention of Researchers, Scientists, and Drug Development Professionals. This guide provides a comprehensive technical overview of the novel heterocyclic scaffold, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide.

Author: BenchChem Technical Support Team. Date: March 2026

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of the novel heterocyclic scaffold, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide. Given the limited direct experimental data on this specific molecule, this document synthesizes information from analogous structures and foundational chemical principles to present a predictive yet scientifically grounded perspective on its structure, properties, and potential applications in medicinal chemistry.

Introduction: The Emergence of Spirocyclic Sulfones in Drug Design

The pursuit of novel molecular architectures with enhanced pharmacological profiles is a cornerstone of modern drug discovery. Spirocyclic systems, characterized by two rings sharing a single atom, have garnered significant interest due to their inherent three-dimensionality.[1][2] This rigid, non-planar conformation can lead to improved binding affinity and selectivity for biological targets.[1] Concurrently, the cyclic sulfone moiety is a recognized pharmacophore that can enhance a molecule's physicochemical properties, including solubility and metabolic stability, by acting as a strong hydrogen bond acceptor.[3][4]

The subject of this guide, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide, uniquely combines these two valuable structural motifs. This document will delve into the intricacies of its chemical structure, predict its key properties, propose potential synthetic strategies, and explore its promising applications in the development of new therapeutics.

Molecular Structure and Stereochemistry

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is a saturated heterocyclic compound with the molecular formula C7H13NO3S.[5] Its structure is defined by a spirocyclic system where a piperidine ring and a tetrahydrothiophene-1,1-dioxide ring are joined at a quaternary carbon. The piperidine ring is further fused with an oxazolidine-like feature at the 9-oxa and 6-aza positions.

Below is a 2D representation of the chemical structure:

Caption: 2D structure of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide.

The spirocyclic nature of this molecule introduces a chiral center at the spiro-carbon. The rigid ring systems can also give rise to various stereoisomers, which could have distinct biological activities. The conformational rigidity of the fused ring system is a key feature that can be exploited in rational drug design to pre-organize binding motifs for specific protein targets.

Physicochemical Properties: A Predictive Analysis

While experimental data for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is not publicly available, we can predict its key physicochemical properties based on its structural components.

PropertyPredicted Value/CharacteristicRationale
Molecular Weight 191.24 g/mol Calculated from the molecular formula C7H13NO3S.
LogP Low to moderateThe polar sulfone and oxa-aza groups will likely result in a lower lipophilicity, which can be advantageous for solubility.
Hydrogen Bond Donors 1 (N-H)The secondary amine in the piperidine ring can act as a hydrogen bond donor.
Hydrogen Bond Acceptors 4 (2x S=O, O, N)The two oxygens of the sulfone group, the ether oxygen, and the nitrogen atom can all act as hydrogen bond acceptors.[3][4]
Polar Surface Area (PSA) HighThe presence of multiple heteroatoms and the sulfone group will contribute to a significant polar surface area, influencing cell permeability.
Aqueous Solubility Moderate to highThe polarity of the molecule and the potential for hydrogen bonding with water suggest good aqueous solubility.
Chemical Stability HighThe saturated heterocyclic rings and the chemically robust sulfone group are expected to confer high stability.

These predicted properties suggest that 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide has a favorable profile for a drug candidate, particularly concerning solubility and stability.

Synthesis and Reactivity

Proposed Synthetic Strategies

The synthesis of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide has not been reported in the literature. However, based on established methods for the synthesis of spirocyclic sulfones, a plausible synthetic route can be proposed. A potential strategy could involve a multi-step sequence starting from readily available starting materials.

One possible approach is a [3+2] cycloaddition reaction, which has been successfully employed for the synthesis of various spirocyclic compounds.[6][7] An alternative could be a radical cyclization approach, which offers a versatile method for constructing complex ring systems.[1][2]

A conceptual synthetic workflow is outlined below:

G start Commercially Available Starting Materials step1 Synthesis of a Piperidine Precursor with an Exocyclic Alkene start->step1 step2 Synthesis of a Sulfonyl-containing Cyclization Partner start->step2 step3 Spirocyclization Reaction (e.g., [3+2] Cycloaddition or Radical Cyclization) step1->step3 step2->step3 step4 Oxidation of the Sulfide to a Sulfone step3->step4 step5 Final Ring Closure to form the Oxa-aza moiety step4->step5 end 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide step5->end

Caption: A conceptual workflow for the synthesis of the target molecule.

Chemical Reactivity

The chemical reactivity of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is expected to be dictated by its functional groups:

  • Secondary Amine: The nitrogen atom in the piperidine ring is a nucleophilic and basic center, allowing for N-alkylation, N-acylation, and other standard amine chemistries. This provides a convenient handle for further derivatization.

  • Sulfone Group: The sulfone group is generally chemically inert, contributing to the overall stability of the scaffold.[8] Its strong electron-withdrawing nature can influence the reactivity of adjacent positions.

  • Ether Linkage: The oxa-aza moiety contains an ether linkage which is typically stable under most conditions but could be susceptible to cleavage under harsh acidic conditions.

Potential Applications in Drug Discovery

The unique structural features of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide make it a highly attractive scaffold for the development of novel therapeutics across various disease areas.

Rationale for Therapeutic Potential
  • CNS Disorders: The rigid, three-dimensional structure is ideal for targeting complex binding sites within central nervous system (CNS) receptors. The predicted physicochemical properties may also be amenable to achieving blood-brain barrier penetration.

  • Oncology: The spirocyclic core can be used to develop highly selective kinase inhibitors by occupying specific pockets in the ATP-binding site. The sulfone group can also participate in crucial hydrogen bonding interactions with the target protein.

  • Infectious Diseases: The novel scaffold can be explored for the development of new antibacterial or antiviral agents, where the unique shape and polarity can disrupt protein-protein interactions or inhibit key enzymes.

A Versatile Building Block

Beyond its potential as a core scaffold, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide can serve as a versatile building block in fragment-based drug discovery and lead optimization campaigns. The secondary amine provides a straightforward point for chemical modification, allowing for the rapid generation of compound libraries with diverse substitution patterns.

Conclusion and Future Directions

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide represents a novel and promising scaffold for medicinal chemistry. Its unique combination of a spirocyclic system and a cyclic sulfone moiety offers the potential for developing drugs with improved efficacy, selectivity, and pharmacokinetic properties. While experimental data on this specific molecule is currently lacking, the predictive analysis presented in this guide strongly suggests that it is a scaffold worthy of further investigation.

Future research should focus on the development of a robust synthetic route to access this molecule and its derivatives. Subsequent experimental characterization of its physicochemical properties and biological activity will be crucial to unlocking its full potential in the field of drug discovery.

References

Sources

Exploratory

Unlocking New Therapeutic Avenues: The Potential of the 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Scaffold in Modern Drug Discovery

An In-Depth Technical Guide Audience: Researchers, scientists, and drug development professionals. Abstract: The relentless pursuit of novel chemical matter with enhanced therapeutic properties is a cornerstone of modern...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: The relentless pursuit of novel chemical matter with enhanced therapeutic properties is a cornerstone of modern drug discovery. Spirocyclic scaffolds have emerged as a particularly promising class of compounds, offering a unique three-dimensional architecture that can lead to improved potency, selectivity, and pharmacokinetic profiles. This guide delves into the untapped therapeutic potential of a novel scaffold: 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide. While direct research on this specific molecule is nascent, a systematic analysis of its constituent chemical motifs—the spirocyclic core, the embedded sultam (cyclic sulfonamide), and the oxaza-heterocycle—provides a compelling rationale for its exploration as a source of next-generation therapeutics. This document outlines the structural and physicochemical properties of this scaffold, hypothesizes its potential biological targets, and provides a comprehensive, actionable workflow for its investigation and validation in a drug discovery context.

Part 1: Deconstructing the Scaffold: Structural Analysis and Physicochemical Predictions

The 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold is a complex, three-dimensional structure with several key features that make it an attractive starting point for medicinal chemistry campaigns.

  • Spirocyclic Core: The spiro[4.5]decane framework imparts significant conformational rigidity. Unlike linear or more flexible cyclic systems, this rigidity can reduce the entropic penalty upon binding to a biological target, potentially leading to higher binding affinity and selectivity. The three-dimensional arrangement of substituents around the spiro center allows for a more precise exploration of target binding pockets compared to flat aromatic systems.

  • The Sultam Moiety: The "2-thia...2,2-dioxide" and "6-aza" components form a cyclic sulfonamide, commonly known as a sultam. The sultam moiety is a bioisostere of lactams and has been successfully incorporated into a number of approved drugs. It is known to be a stable, polar functional group that can act as a hydrogen bond acceptor and, in some contexts, a weak hydrogen bond donor. This functionality is often critical for target engagement and can improve aqueous solubility.

  • Oxaza-Heterocycle: The presence of both oxygen ("9-oxa") and nitrogen ("6-aza") atoms within the heterocyclic ring system introduces polarity and additional hydrogen bonding capabilities. This can be leveraged to enhance solubility and modulate interactions with biological targets.

Table 1: Predicted Physicochemical Properties of the Core Scaffold

PropertyPredicted ValueImplication in Drug Discovery
Molecular Weight~191.23 g/mol Excellent starting point for fragment-based or lead-oriented synthesis.
LogP (octanol-water)Low to moderateSuggests good potential for aqueous solubility and favorable ADME properties.
Hydrogen Bond Donors1 (from the amine)Can participate in key interactions with biological targets.
Hydrogen Bond Acceptors3 (2 from sulfone, 1 from ether)Provides multiple points for target engagement and solubility enhancement.
Rotatable BondsLowHigh rigidity, which can improve binding affinity and selectivity.

Part 2: Hypothesized Therapeutic Targets and Mechanisms of Action

Based on the structural features of the scaffold, particularly the sultam moiety, we can hypothesize several promising classes of biological targets.

Gamma-Secretase Modulation for Alzheimer's Disease

The sultam moiety is a key component of several known gamma-secretase modulators (GSMs). Gamma-secretase is an enzyme involved in the production of amyloid-beta (Aβ) peptides, which are implicated in the pathology of Alzheimer's disease. GSMs do not block the enzyme but rather shift its cleavage site, leading to the production of shorter, less aggregation-prone Aβ peptides.

G cluster_membrane Cell Membrane cluster_pathway Hypothesized Modulation Pathway APP Amyloid Precursor Protein (APP) GS Gamma-Secretase APP->GS Substrate Scaffold 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Scaffold Abeta42 Aβ42 (Toxic) Abeta38 Aβ38 (Less Toxic) Plaques Amyloid Plaques Neurotoxicity Neurotoxicity

Caption: Hypothesized modulation of gamma-secretase by the sultam-containing scaffold.

Inhibition of Carbonic Anhydrases for Glaucoma and Epilepsy

Sulfonamides are a classic pharmacophore for the inhibition of carbonic anhydrases (CAs), a family of zinc-containing metalloenzymes. CA inhibitors are used as diuretics and for the treatment of glaucoma and epilepsy. The sultam moiety within our scaffold could potentially coordinate with the zinc ion in the active site of various CA isoforms. The spirocyclic nature of the scaffold could be exploited to achieve isoform-selective inhibition by targeting unique residues in the active site cavity.

Part 3: A Proposed Drug Discovery and Validation Workflow

A systematic, multi-stage approach is required to validate the therapeutic potential of this novel scaffold.

Stage 1: Library Synthesis and Characterization

The first step is to synthesize a focused library of derivatives based on the core scaffold. This involves decorating the scaffold at key positions (e.g., the nitrogen atom of the sultam) with a diverse set of chemical groups to explore the structure-activity relationship (SAR).

G Core Core Scaffold Synthesis Diversity Introduction of Diversity Elements (R-groups) Core->Diversity Library Focused Compound Library (50-100 compounds) Diversity->Library QC Purification & QC (HPLC, NMR, MS) Library->QC

Caption: Workflow for focused library synthesis and quality control.

Protocol: Representative Synthesis of N-substituted Derivatives

  • Scaffold Synthesis: Synthesize the core 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold using established multi-step synthetic routes (specifics to be determined by retrosynthetic analysis).

  • N-Alkylation/Arylation: In a nitrogen-flushed round-bottom flask, dissolve the core scaffold (1 equivalent) in a suitable aprotic solvent (e.g., DMF or acetonitrile).

  • Base Addition: Add a non-nucleophilic base, such as potassium carbonate or cesium carbonate (1.5 equivalents).

  • Electrophile Addition: Add the desired alkyl or aryl halide (1.1 equivalents).

  • Reaction: Stir the mixture at a temperature ranging from room temperature to 80°C for 2-16 hours, monitoring by TLC or LC-MS.

  • Work-up and Purification: Upon completion, quench the reaction with water, extract with an organic solvent (e.g., ethyl acetate), wash the organic layer, dry over sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

  • Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Stage 2: In Vitro Screening and Target Validation

The synthesized library should be screened against a panel of relevant biological targets.

Table 2: Proposed In Vitro Screening Cascade

Target ClassPrimary AssaySecondary AssayRationale
Gamma-Secretase Cell-based Aβ42/40 ratio assayPurified enzyme activity assayTo identify modulators that reduce the production of toxic Aβ42.
Carbonic Anhydrases Enzymatic inhibition assay (e.g., using a colorimetric substrate)Isoform selectivity panel (CA I, II, IX, XII)To identify potent and selective inhibitors of disease-relevant CA isoforms.
Other Targets Broad panel screening (e.g., against kinases, GPCRs)Dose-response curves for hitsTo uncover unexpected activities and expand the therapeutic potential.
Stage 3: Lead Optimization and Preclinical Evaluation

Promising hits from the in vitro screening will undergo lead optimization to improve their potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. This is an iterative process involving further chemical synthesis and biological testing. The most promising lead compounds will then be advanced to in vivo studies in relevant animal models of disease.

G Hit Validated Hit Compound SAR Iterative SAR Studies (Synthesis & Testing) Hit->SAR ADME In Vitro ADME Profiling (Solubility, Permeability, Stability) SAR->ADME ADME->SAR Iterative Loop Lead Optimized Lead Compound ADME->Lead PK Pharmacokinetic Studies (in vivo) Lead->PK Efficacy In Vivo Efficacy Studies (Disease Models) PK->Efficacy Candidate Preclinical Candidate Efficacy->Candidate

Caption: The iterative cycle of lead optimization and preclinical evaluation.

Part 4: Conclusion and Future Directions

The 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold represents a novel and unexplored area of chemical space with significant therapeutic potential. Its inherent three-dimensionality, combined with the proven utility of the sultam pharmacophore, provides a strong foundation for the development of next-generation drugs targeting challenging diseases like Alzheimer's, glaucoma, and epilepsy. The systematic drug discovery workflow outlined in this guide—from library synthesis and in vitro screening to lead optimization and preclinical evaluation—offers a clear and actionable path forward for researchers and drug development professionals. The exploration of this scaffold could lead to the discovery of new chemical entities with superior efficacy, selectivity, and safety profiles, ultimately benefiting patients in need of new therapeutic options.

References

  • Title: Spirocyclic Scaffolds in Medicinal Chemistry Source: Future Medicinal Chemistry URL: [Link]

  • Title: The role of spirocyclic systems in modern drug discovery Source: Expert Opinion on Drug Discovery URL: [Link]

  • Title: Sultams and Sultones in Medicinal Chemistry: A Review Source: Archiv der Pharmazie URL: [Link]

  • Title: The Sultam as a Privileged Structure in Medicinal Chemistry Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: Discovery of a Novel Series of Sultam-Based γ-Secretase Modulators Source: ACS Medicinal Chemistry Letters URL: [Link]

  • Title: Carbonic Anhydrase Inhibitors: A Review of a New Class of Antiepileptic Drugs Source: Journal of Enzyme Inhibition and Medicinal Chemistry URL: [Link]

Foundational

Physicochemical Characteristics of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

This guide details the physicochemical characteristics, structural properties, and synthetic methodologies for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6). This compound represents a high-value spi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the physicochemical characteristics, structural properties, and synthetic methodologies for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6). This compound represents a high-value spirocyclic scaffold in modern drug discovery, particularly for "escaping flatland" to improve solubility and metabolic stability.

Technical Whitepaper | Version 1.0

Executive Summary

In the pursuit of novel therapeutics with improved pharmacokinetic (PK) profiles, medicinal chemists have shifted focus from planar aromatic scaffolds to three-dimensional (3D) structures.[1][2][3] 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is a premier example of a spirocyclic sulfone , combining a rigid spiro-fusion with the metabolic durability of a sulfone and the hydrogen-bonding versatility of a morpholine-like ring. This guide analyzes its utility as a bioisostere, its synthetic accessibility, and its critical physicochemical parameters.

Chemical Identity & Structural Analysis[4][5]

This compound features a sulfolane (tetrahydrothiophene 1,1-dioxide) ring spiro-fused to a morpholine ring. The spiro-carbon (C5) serves as the orthogonal junction, forcing the two rings into a perpendicular orientation that minimizes π-stacking interactions and enhances solubility.

Nomenclature & Identifiers
ParameterDetail
IUPAC Name 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide
CAS Number 1865956-58-6
Molecular Formula C

H

NO

S
Molecular Weight 191.25 g/mol
SMILES O=S1(CC2(CC1)NCCOC2)=O
Core Scaffold Spiro[sulfolane-3,3'-morpholine] derivative
3D Conformational Analysis

Unlike planar heterocycles (e.g., indole, quinoline), this spiro-system possesses a high fraction of sp3-hybridized carbons (


).
  • Vector Alignment: The sulfone oxygens project as strong H-bond acceptors, while the morpholine nitrogen (if unsubstituted) acts as both a donor and acceptor.

  • Pucker: The 6-membered morpholine ring typically adopts a chair conformation, while the 5-membered sulfolane ring exists in an envelope or twist conformation. This rigidity reduces the entropic penalty upon binding to protein targets.

Physicochemical Profile

The following data aggregates calculated and experimental values essential for lead optimization.

PropertyValue (Approx.)Significance in Drug Design
LogP (Octanol/Water) -1.2 to -0.8Highly hydrophilic; ideal for lowering lipophilicity of greasy leads.
TPSA (Topological Polar Surface Area) ~60–70 Ų<140 Ų threshold; excellent membrane permeability potential.
H-Bond Donors (HBD) 1 (NH)Critical for specific binding interactions; modifiable.
H-Bond Acceptors (HBA) 3 (2 from SO

, 1 from O)
Sulfone oxygens are weak acceptors; ether oxygen is a moderate acceptor.
pKa (Conjugate Acid) ~8.0 – 8.5The secondary amine is basic but modulated by the inductive effect of the spiro-system.
Solubility High (>10 mg/mL in DMSO/MeOH)Excellent solubility profile due to polarity and non-planarity.
Metabolic Stability HighThe sulfone and ether linkages are resistant to oxidative metabolism (CYP450).

Synthetic Methodology

The synthesis of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide typically follows a "Ketone-to-Spiro" workflow, utilizing 3-sulfolanone as the starting material. The most robust route involves a Strecker-type reaction followed by cyclization to form the morpholine ring.

Protocol: Constructing the Spiro-Morpholine Core

Prerequisites:

  • Reagents: 3-Sulfolanone (CAS 22539-78-2), Trimethylsilyl cyanide (TMSCN), 2-Aminoethanol, Lithium Aluminum Hydride (LAH), Chloroacetyl chloride.

  • Safety: TMSCN is highly toxic (cyanide source). Perform all steps in a well-ventilated fume hood.

Step-by-Step Workflow
  • Spiro-Hydantoin Formation (Bucherer-Bergs):

    • React 3-sulfolanone with potassium cyanide and ammonium carbonate in ethanol/water at 60°C.

    • Mechanism:[3][4][5][6] Formation of the spiro-hydantoin intermediate, establishing the quaternary carbon center with nitrogen and carbon substituents.

    • Alternative: Use a Strecker reaction with benzylamine and TMSCN to install the amine and nitrile groups.

  • Hydrolysis to Amino Acid:

    • Hydrolyze the hydantoin/nitrile using 6N HCl (reflux, 12h) to yield the 3-amino-3-carboxysulfolane .

  • Reduction to Amino Alcohol:

    • Reduce the carboxylic acid using

      
       or 
      
      
      
      in dry THF at 0°C
      
      
      RT.
    • Result: 3-amino-3-(hydroxymethyl)sulfolane. This is the key "hinge" intermediate.

  • Morpholine Ring Construction:

    • N-Acylation: React the amino alcohol with chloroacetyl chloride (

      
      ) in the presence of a base (
      
      
      
      ) to form the chloro-amide.
    • Cyclization: Treat with a strong base (e.g., NaH or KOtBu) in THF. The alkoxide attacks the alkyl chloride, closing the ring to form the spiro-morpholin-3-one .

    • Final Reduction: Reduce the amide carbonyl using

      
       or 
      
      
      
      to yield the final secondary amine: 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide .
Visualization: Synthetic Pathway

The following diagram illustrates the logical flow from the ketone precursor to the final spirocyclic scaffold.

SynthesisPath Start 3-Sulfolanone (C4H6O3S) Step1 Strecker/Bucherer-Bergs (Install Spiro Center) Start->Step1 + KCN/(NH4)2CO3 Step2 Hydrolysis & Reduction (Amino-Alcohol Intermediate) Step1->Step2 1. HCl/Reflux 2. LiAlH4 Step3 N-Alkylation & Cyclization Step2->Step3 + Cl-CH2-COCl + NaH (Base) Final 9-Oxa-2-thia-6-azaspiro [4.5]decane 2,2-dioxide Step3->Final Amide Reduction (BH3-DMS)

Caption: Figure 1. Retrosynthetic logic for constructing the spiro[sulfolane-morpholine] core from 3-sulfolanone.

Applications in Drug Discovery[1][2][3][11][12]

Fragment-Based Drug Discovery (FBDD)

This molecule is an ideal fragment due to its low molecular weight (<200 Da) and high solubility. It serves as a "seed" that can be grown into high-affinity inhibitors.

  • Vector Growth: The secondary amine (N6) allows for facile diversification via reductive amination, S_NAr, or amide coupling.

  • Solubility Enhancer: Appending this motif to a lipophilic drug candidate can lower LogP by 1–2 units, significantly improving oral bioavailability.

Bioisosterism

It acts as a bioisostere for:

  • Cyclohexyl groups: Provides similar steric bulk but with much higher polarity.

  • Piperidines/Morpholines: The spiro-fusion locks the conformation, potentially improving selectivity for target binding pockets (e.g., GPCRs, Kinases) by reducing the entropic cost of binding.

Handling & Stability Protocols

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The amine is stable, but the sulfone can be sensitive to extremely strong reducing agents.

  • Hygroscopicity: Moderately hygroscopic due to the sulfone and amine; keep desiccated.

  • Safety: Treat as a potential irritant (Skin/Eye). Standard PPE (gloves, goggles) required. No specific acute toxicity data is widely published, so assume default "Warning" status (H315, H319).

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. Link

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. Link

  • PubChem Compound Summary. (2024). 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CID 129317950). National Center for Biotechnology Information. Link

  • Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Spirocyclic Ketones. Organic Letters. Link

Sources

Exploratory

History and Development of Spirocyclic Sulfone Scaffolds: A Technical Deep Dive

Executive Summary: The Rise of the 3D Scaffold The spirocyclic sulfone is not merely a structural curiosity; it represents a paradigm shift in medicinal chemistry from flat, aromatic-dominated libraries to high- architec...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Rise of the 3D Scaffold

The spirocyclic sulfone is not merely a structural curiosity; it represents a paradigm shift in medicinal chemistry from flat, aromatic-dominated libraries to high-


 architectures. Historically, sulfones (

) were primarily utilized as metabolic handles or simple linkers. However, the integration of the sulfone moiety into a spirocyclic framework—where two rings share a single atom—has emerged as a critical strategy to solve three persistent challenges in drug discovery:
  • Conformational Restriction: Locking ligands into bioactive conformations to reduce the entropic penalty of binding.[1]

  • Vector Control: Directing exit vectors (substituents) into non-planar chemical space, inaccessible to aromatic systems.

  • Physicochemical Optimization: Lowering lipophilicity (

    
    ) and improving metabolic stability by replacing labile ethers or lipophilic benzenes.
    

This guide traces the evolution of these scaffolds, details the mechanistic logic behind their synthesis, and provides actionable protocols for their construction.

Historical Evolution and Strategic Implementation

The development of spirocyclic sulfones tracks closely with the industry's move toward "Escape from Flatland."

Phase I: The Sulfolane Era (Pre-2000s)

Early utilization was limited to simple cyclic sulfones (sulfolanes) used primarily as solvents or simple pharmacophores. They were rarely spiro-fused. The sulfone acted as a hydrogen bond acceptor, but the scaffolds lacked the rigid 3D complexity required for high-specificity binding.

Phase II: The Conformational Lock (2000–2010)

The pivotal moment for spirocyclic sulfones arrived with the pursuit of


-secretase inhibitors (GSIs)  for Alzheimer's disease. Researchers at Merck & Co. and others discovered that linear sulfonamides suffered from poor selectivity (Notch vs. APP cleavage).
  • The Breakthrough: Cyclizing the sulfonamide/sulfone into a spirocyclic system (e.g., spiro[4.5]decane systems) rigidified the "active chair" conformation.

  • Outcome: This reduced the entropic cost of binding and significantly improved selectivity for Presenilin-1 (PS-1), mitigating Notch-related toxicity.

Phase III: The Bioisostere Era (2010–Present)

Modern application focuses on Spiro[3.3]heptane sulfones . These are deployed as saturated bioisosteres for benzene rings.[2]

  • Geometry: The spiro[3.3] system provides an exit vector angle of ~180°, mimicking para-substitution but with a distinct 3D "thickness" and higher water solubility.

  • Photocatalysis: The most recent frontier (2020s) involves accessing these strained systems via photoredox catalysis, moving away from harsh traditional methods.

Evolution cluster_0 Key Drivers Phase1 Phase I: Sulfolanes (Solvents/Simple Linkers) Phase2 Phase II: The GSI Era (Conformational Locking) Phase1->Phase2 Demand for Selectivity Phase3 Phase III: Bioisosteres (Spiro[3.3]heptanes) Phase2->Phase3 Escape from Flatland (Fsp3) D1 Entropy Reduction D2 Metabolic Stability D3 Vector Precision

Figure 1: Evolutionary trajectory of spirocyclic sulfone scaffolds driven by medicinal chemistry needs.

Structural Properties and Causality

Why choose a spirocyclic sulfone? The decision is rarely arbitrary; it is causal.

The Dipole Effect

The sulfone group is a strong dipole. In a flexible chain, this dipole can interact promiscuously. In a rigid spirocycle, the dipole vector is fixed.

  • Application: In ion channel modulators (e.g., ROMK inhibitors), the fixed sulfone oxygens can mimic the hydration shell of a potassium ion, acting as a selectivity filter mimic.

Metabolic Hardening

Spirocyclization protects the


-carbons next to the sulfone from metabolic oxidation (P450s).
  • Mechanism: Steric bulk from the orthogonal ring prevents the approach of the heme iron-oxo species to the

    
    -protons, significantly extending half-life (
    
    
    
    ) compared to open-chain analogs.

Synthetic Architectures and Protocols

We will detail two distinct synthetic approaches: the classical "Constructive" approach for spiro[3.3] systems and the modern "Catalytic" approach for vinyl sulfones.

Protocol A: Synthesis of 2-Thia-6-azaspiro[3.3]heptane 2,2-dioxide

Target: A rigid, saturated bioisostere for piperazine or morpholine.

The Challenge: Creating the strained four-membered sulfone ring (thietane dioxide). The Solution: Double displacement on a specific electrophile.

Step-by-Step Methodology:
  • Reagents:

    • Starting Material:

      
      -Boc-3-azetidinone (commercially available).
      
    • Reagent A: Methanesulfonyl chloride (MsCl).

    • Reagent B: Sodium sulfide (

      
      ).
      
    • Oxidant: Oxone® or

      
      -CPBA.
      
  • Workflow:

    • Step 1: Olefination. Convert the ketone to the exocyclic methylene derivative using a Wittig reaction (

      
      ).
      
      • Checkpoint: Verify disappearance of ketone signal in IR (

        
        ).
        
    • Step 2: Cycloaddition (The Key Step).

      • React the exocyclic alkene with a sulfene intermediate generated in situ from MsCl and

        
         at -78°C.
        
      • Note: This is a [2+2] cycloaddition.[3] The low temperature is critical to prevent polymerization of the highly reactive sulfene.

    • Step 3: Oxidation.

      • The resulting thietane is oxidized to the sulfone using Oxone in MeOH/Water.

      • Safety: Oxone reactions are exothermic; control addition rate.

Self-Validating Control:

  • NMR Signature: The spiro-carbon is quaternary. In

    
     NMR, look for a signal shift around 35-45 ppm that does not show DEPT phasing (quaternary). The 
    
    
    
    -protons next to the sulfone will appear as a distinct singlet or tight multiplet at
    
    
    3.8-4.2 ppm.
Protocol B: Photocatalytic Cascade for Spirocyclic Vinyl Sulfones

Target: Complex spiro-fused vinyl sulfones via Radical Cascade.

This modern method utilizes visible light to drive a radical cyclization/migration sequence, avoiding high pressure and toxic reagents.

Mechanism:

  • Initiation: A photocatalyst (

    
     or 
    
    
    
    based) reduces a sulfonyl chloride to a sulfonyl radical.
  • Addition: The sulfonyl radical adds to a pendant alkyne/alkene.

  • Cyclization: The resulting vinyl radical attacks the internal ring (ipso-cyclization).

  • Migration: A 1,4-aryl migration occurs to re-aromatize and relieve strain, forming the spiro center.

RadicalCascade Start Sulfonyl Chloride (Precursor) Radical Sulfonyl Radical (•SO2R) Start->Radical Blue LED + Photocat (SET) Addition Vinyl Radical Intermediate Radical->Addition Alkyne Addition SpiroInt Spirocyclic Radical Addition->SpiroInt 5-exo-dig Cyclization Product Spirocyclic Vinyl Sulfone SpiroInt->Product 1,4-Aryl Migration & Oxidation

Figure 2: Mechanistic pathway of the photocatalytic cascade synthesis.

Case Study: Gamma-Secretase Inhibitors (GSIs)

The development of MRK-560 analogs illustrates the critical role of the spiro-sulfone.

FeatureLinear SulfonamideSpirocyclic SulfoneImpact
Conformation Flexible (rotatable bonds)Rigid (Chair-locked)

improvement (entropy)
Selectivity Low (Notch & APP)High (APP > Notch)Reduced GI toxicity
Metabolism High turnover (N-dealkylation)Low turnoverImproved PK profile
Solubility LowModerate/HighBetter oral bioavailability

Structural Logic: The spirocyclic sulfone occupies the S1' subsite of the presenilin active site. The rigid oxygens of the sulfone engage in hydrogen bonding with the catalytic aspartates (Asp257/Asp385), while the spiro-scaffold prevents the molecule from extending into the "Notch-recognition" pocket, which is slightly distinct sterically from the APP pocket.

References

  • Synthesis and Medicinal Importance of Cyclic Sulfone Derivatives. International Journal of Medicinal Chemistry. [Link]

  • Access to spirocyclic vinyl sulfones via radical cyclization and functional group migration. Chemical Science. [Link]

  • Discovery of a Novel, Potent Spirocyclic Series of

    
    -Secretase Inhibitors. Journal of Medicinal Chemistry.
    [Link]
    
  • Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link][4]

Sources

Foundational

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide CAS number and identifiers

The following technical guide details the chemical identity, structural properties, synthesis, and applications of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide . [1][2][3] Executive Summary 9-Oxa-2-thia-6-azaspiro[4.5]...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemical identity, structural properties, synthesis, and applications of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide .

[1][2][3]

Executive Summary

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6) is a specialized spirocyclic building block used in modern medicinal chemistry.[1][2] It features a sulfolane (tetrahydrothiophene 1,1-dioxide) ring spiro-fused to a morpholine ring.[1] This scaffold is valued for its ability to introduce three-dimensional complexity (


 character) into drug candidates while maintaining low lipophilicity and high metabolic stability.[1] It serves as a bioisostere for traditional piperidine or morpholine rings, offering unique vector positioning for substituents.

Chemical Identity & Properties

Identifiers
PropertyValue
Chemical Name 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide
CAS Number 1865956-58-6 (Free Base)2866308-12-3 (Hydrochloride Salt)
Molecular Formula

Molecular Weight 191.25 g/mol
SMILES C1CS(=O)(=O)CC12COCCN2
InChI Key PHPIPABMCIQCGL-UHFFFAOYSA-N
Core Structure Spiro-fusion of Sulfolane (5-ring) and Morpholine (6-ring)
Structural Analysis

The molecule consists of two orthogonal rings sharing a single


 carbon atom (C5 of the spiro[4.5]decane system).
  • Ring A (5-membered): A tetrahydrothiophene 1,1-dioxide (sulfolane) ring.[1] The sulfone group (

    
    ) at position 2 provides strong electron-withdrawing properties and hydrogen bond acceptor capability.[1]
    
  • Ring B (6-membered): A morpholine-like ring.[1] The nitrogen atom is directly attached to the spiro carbon (position 6), and the oxygen atom is at position 9.

  • Conformation: The spiro-fusion forces the two rings to be perpendicular, creating a rigid 3D structure that prevents the "flatness" associated with aromatic rings, thereby improving solubility and selectivity in protein binding pockets.[3]

Synthesis Methodology

The synthesis of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide typically follows a Strecker-type cyclization strategy, utilizing 3-oxotetrahydrothiophene 1,1-dioxide as the starting ketone.[1] This route is preferred for its scalability and access to the specific N-spiro connectivity.[1]

Reaction Scheme (Graphviz)

SynthesisPathway Ketone 3-Oxotetrahydrothiophene 1,1-dioxide Intermediate1 Aminonitrile Intermediate Ketone->Intermediate1 Strecker Rxn Reagents1 2-Aminoethanol TMSCN / ZnI2 Reagents1->Intermediate1 Intermediate2 Spiro-Lactone (Morpholin-2-one deriv.) Intermediate1->Intermediate2 Cyclization Step2 Acid Hydrolysis (HCl/H2O) Step2->Intermediate2 Product 9-Oxa-2-thia-6-azaspiro [4.5]decane 2,2-dioxide Intermediate2->Product Reduction Step3 Reduction (BH3·THF or LiAlH4) Step3->Product

Caption: Synthetic pathway via Strecker reaction, lactonization, and reduction to yield the spiro-morpholine core.

Detailed Protocol

Step 1: Strecker Reaction

  • Reagents: Dissolve 3-oxotetrahydrothiophene 1,1-dioxide (1.0 eq) in anhydrous methanol or dichloromethane.

  • Addition: Add 2-aminoethanol (1.1 eq) and stir for 30 minutes to form the imine in situ.

  • Cyanation: Add Trimethylsilyl cyanide (TMSCN) (1.2 eq) dropwise at 0°C. Add a catalytic amount of Zinc Iodide (

    
    ).
    
  • Conditions: Warm to room temperature and stir for 12–24 hours.

  • Workup: Quench with water, extract with DCM, and concentrate to yield the crude aminonitrile.

Step 2: Hydrolysis & Cyclization (Lactonization) [1]

  • Reagents: Suspend the crude aminonitrile in concentrated HCl (6M).

  • Conditions: Reflux (100°C) for 4–6 hours. The nitrile hydrolyzes to the carboxylic acid, which spontaneously cyclizes with the pendant hydroxyl group to form the spiro-lactone (morpholin-2-one derivative).[1]

  • Workup: Concentrate to dryness. The intermediate is often isolated as the HCl salt of the lactone.

Step 3: Reduction to Spiro-Morpholine

  • Reagents: Suspend the lactone intermediate in anhydrous THF under nitrogen.

  • Reduction: Slowly add Borane-THF complex (

    
    )  or Lithium Aluminum Hydride (
    
    
    
    )
    (3.0 eq) at 0°C.
  • Conditions: Reflux for 2–4 hours to ensure complete reduction of the lactone carbonyl to the methylene group.

  • Quench: Cool to 0°C. Carefully quench with methanol (for

    
    ) or Fieser workup (for 
    
    
    
    ).
  • Purification: Acid-base extraction. Acidify to pH 1 to extract impurities, then basify aqueous layer to pH 12 and extract the product into DCM/IPA (3:1). Convert to HCl salt for storage if necessary.

Applications in Drug Discovery[4][5][6][7]

and Physicochemical Properties

The 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold is a classic example of a "spiro-linker" used to improve the physicochemical profile of drug candidates.[1]

  • Solubility: The presence of the sulfone and ether oxygen, combined with the non-planar spiro geometry, disrupts crystal packing and enhances aqueous solubility compared to flat bicyclic systems (e.g., indole, quinoline).

  • Metabolic Stability: The quaternary spiro carbon blocks metabolic oxidation at that position. The electron-withdrawing sulfone group reduces the basicity of the morpholine nitrogen (if coupled) or nearby sites, potentially reducing hERG liability.

Medicinal Chemistry Vectors
  • Nitrogen (N6): The secondary amine is the primary handle for diversification. It is typically coupled with aryl halides (via Buchwald-Hartwig amination) or carboxylic acids (amide coupling) to attach the pharmacophore.[1]

  • Sulfone (

    
    ):  Acts as a hydrogen bond acceptor and a polar anchor, often interacting with solvent-exposed regions of the target protein.
    

Safety and Handling

  • Hazards: As a secondary amine and sulfone derivative, the compound causes skin irritation and serious eye irritation (H315, H319).

  • Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). The free base is hygroscopic; the hydrochloride salt is more stable.

  • Reactivity: Incompatible with strong oxidizing agents. The sulfone group is generally chemically inert under standard organic synthesis conditions.

References

  • PubChem . (2025). Compound Summary for CID 130923916. National Center for Biotechnology Information. Retrieved March 4, 2026, from [Link]

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322. (General reference for spirocycle synthesis logic).
  • Burkhard, J. A., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition, 49(21), 3524-3529. (Context on Fsp3 and spiro-ethers).

Sources

Exploratory

The Role of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide in Modern Heterocyclic Chemistry and Drug Discovery

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper Executive Summary: The "Escape from Flatland" Paradigm In contemporary medici...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Research Chemists, Medicinal Chemists, and Drug Development Professionals Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary: The "Escape from Flatland" Paradigm

In contemporary medicinal chemistry, the over-reliance on flat,


-hybridized aromatic scaffolds has been linked to higher attrition rates in clinical development due to poor physicochemical properties and off-target toxicities. The strategic incorporation of 

-rich, three-dimensional architectures—often referred to as the "escape from flatland"—has become a foundational principle in modern drug design.

Among these 3D architectures, spirocyclic scaffolds offer unique vectors for functional group projection while minimizing the entropic penalty associated with target binding. 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS 1865956-58-6) represents a highly functionalized, premium building block in this space. By fusing a morpholine ring with a sulfolane (thiolane 1,1-dioxide) ring via a single spiro-carbon atom, this scaffold combines robust metabolic stability, potent hydrogen-bond accepting capabilities, and excellent aqueous solubility into a single, rigid pharmacophore.

Structural and Physicochemical Profiling

The architecture of 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is meticulously designed to address specific pharmacokinetic (PK) and pharmacodynamic (PD) challenges.

  • The Morpholine Motif (6-aza, 9-oxa): The 1,4-oxazine ring is a ubiquitous moiety in approved drugs. It acts as a weak base, improving aqueous solubility and modulating the overall lipophilicity (logD) of the parent molecule.

  • The Sulfone Motif (2-thia, 2,2-dioxide): The cyclic sulfone is a powerful, non-basic hydrogen bond acceptor. It is highly resistant to oxidative metabolism (unlike sulfides) and frequently serves as a bioisostere for sulfonamides or carbonyl groups, engaging in critical interactions with target protein backbones [1].

  • The Spiro Center (Position 5): The shared carbon rigidly locks the two rings in an orthogonal orientation. This structural rigidity restricts the conformational space of the molecule, enhancing target selectivity and binding affinity.

Table 1: Computed Physicochemical Properties of the Core Scaffold
PropertyValue / DescriptionMedicinal Chemistry Implication
Molecular Formula

Low molecular weight allows for extensive functionalization.
Molecular Weight 191.25 g/mol Highly efficient ligand efficiency (LE) starting point.
Fraction

(

)
1.00 (100%)Maximum 3D character; correlates with clinical success.
Topological Polar Surface Area ~74.0

Optimal for oral bioavailability; balances solubility and permeability.
H-Bond Donors / Acceptors 1 (NH) / 4 (O,

)
Strong potential for target engagement without violating Lipinski's rules.

Applications in Target-Directed Drug Discovery

The integration of spirocyclic sulfones into active pharmaceutical ingredients (APIs) has yielded significant breakthroughs in overcoming target-specific liabilities.

γ-Secretase Inhibitors (GSIs) in Alzheimer's Disease

In the pursuit of disease-modifying therapies for Alzheimer's disease, modulating γ-secretase to reduce amyloid-β (Aβ) production is a primary strategy. Researchers at Merck utilized spirocyclic sulfones to optimize the GSI MRK-560. The incorporation of a spirocyclic ring system successfully stabilized the active chair conformation of the inhibitor. Crucially, this structural rigidification completely abrogated the CYP2C9 inhibition liability that plagued earlier flat analogs, leading to a robust reduction of Aβ in the central nervous system during in vivo models [2].

ROMK Inhibitors for Cardiovascular Diuresis

The Renal Outer Medullary Potassium (ROMK) channel is a validated target for novel diuretics. A major hurdle in developing ROMK inhibitors has been off-target binding to the hERG channel, which poses severe cardiovascular risks. By deploying structurally diverse spirocyclic heterocyclic sulfones, medicinal chemists developed inhibitors with exquisite ROMK potency. The orthogonal projection of the spiro-sulfone core disrupted the planar pharmacophore required for hERG binding, yielding lead compounds with robust diuretic and natriuretic effects in hypertensive models [1].

PharmacophoreMapping Core 9-Oxa-2-thia-6-azaspiro [4.5]decane 2,2-dioxide Morpholine Morpholine Ring (Solubility & Weak Base) Core->Morpholine Sulfone Cyclic Sulfone (Metabolic Stability & H-Bond Acceptor) Core->Sulfone Spiro Spiro Center (Conformational Rigidity) Core->Spiro Target1 Reduced CYP2C9 Liability (e.g., GSIs) Spiro->Target1 Orthogonal Projection Target2 Abrogated hERG Binding (e.g., ROMK Inhibitors) Spiro->Target2 Escape from Flatland

Diagram 1: Pharmacophore mapping and biological translation of the spirocyclic sulfone core.

Causality in Synthetic Methodology: A Self-Validating Protocol

The synthesis of 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide requires precise control over the formation of the highly congested spiro center. Traditional alkylation of sulfolanes often suffers from poor yields due to competing elimination reactions.

To circumvent this, we detail a robust, atom-economical Strecker-based spiro-annulation protocol. This method leverages the inherent reactivity of tetrahydrothiophene-3-one 1,1-dioxide to construct the morpholine ring de novo around the spiro carbon.

Step-by-Step Experimental Workflow

Phase 1: Strecker Annulation

  • Reagent Preparation: Dissolve tetrahydrothiophene-3-one 1,1-dioxide (1.0 eq) and 2-aminoethanol (1.1 eq) in anhydrous dichloromethane (DCM).

    • Causality: DCM is chosen over protic solvents to prevent premature hydrolysis of the intermediate imine and to maintain the solubility of the polar sulfone starting material.

  • Cyanation: Cool the mixture to 0 °C and add titanium tetraisopropoxide (

    
    , 1.2 eq) followed by dropwise addition of trimethylsilyl cyanide (TMSCN, 1.2 eq).
    
    • Causality:

      
       acts as a Lewis acid to activate the ketone, ensuring complete conversion to the imine before cyanide attack. TMSCN is utilized instead of NaCN/KCN to maintain a strictly anhydrous environment, preventing the formation of cyanohydrin side-products.
      
  • Isolation: Stir at room temperature for 12 hours. Quench with aqueous

    
    , filter through Celite, and extract the organic layer to yield 1-((2-hydroxyethyl)amino)tetrahydrothiophene-3-carbonitrile 1,1-dioxide.
    

Phase 2: Nitrile Hydrolysis and Reduction 4. Hydrolysis: Dissolve the crude aminonitrile in methanolic HCl (3 M) and reflux for 8 hours to yield the corresponding methyl ester. 5. Reduction: Cool to 0 °C and carefully add sodium borohydride (


, 3.0 eq) in portions.
  • Causality:
    
    
    in methanol selectively reduces the methyl ester to a primary alcohol without over-reducing the highly stable cyclic sulfone moiety. The resulting intermediate is a diol containing the necessary carbon framework for the morpholine ring.

Phase 3: Intramolecular Etherification (Cyclization) 6. Dehydrative Cyclization: Dissolve the diol intermediate in toluene. Add a catalytic amount of p-toluenesulfonic acid (p-TSA, 0.1 eq) and equip the flask with a Dean-Stark trap. Reflux for 16 hours.

  • Causality: The Dean-Stark apparatus continuously removes water, driving the thermodynamic equilibrium toward the formation of the intramolecular ether (the 9-oxa position). The rigid geometry of the intermediate highly favors the 6-exo-trig/tet cyclization, forming the thermodynamically stable 6-membered morpholine ring.
  • Purification: Neutralize, concentrate, and purify via flash chromatography (Silica gel, EtOAc/MeOH gradient) to yield the pure 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide.

    SyntheticWorkflow SM Starting Material Tetrahydrothiophene-3-one 1,1-dioxide Step1 Phase 1: Strecker Reaction Reagents: 2-Aminoethanol, TMSCN, Ti(OiPr)4 Mechanism: Imine formation & nucleophilic cyanation SM->Step1 Int1 Intermediate 1 Aminonitrile Sulfone Step1->Int1 Step2 Phase 2: Hydrolysis & Reduction Reagents: MeOH/HCl, then NaBH4 Mechanism: Esterification followed by selective hydride reduction Int1->Step2 Int2 Intermediate 2 Spiro-Diol Sulfone Step2->Int2 Step3 Phase 3: Cyclization Reagents: p-TSA, Toluene, Dean-Stark Mechanism: Acid-catalyzed intramolecular etherification Int2->Step3 Product Final Product 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Step3->Product

    Diagram 2: Step-by-step synthetic workflow for the spiro-annulation of the target scaffold.

    Future Directions in Spirocyclic Sulfone Chemistry

The synthetic accessibility of 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide opens new avenues for late-stage functionalization. Recent advances in radical cyclization and functional group migration [3] as well as [3+2] cycloadditions of thiocarbonyl ylides [4] suggest that spirocyclic sulfones can be further derivatized under mild photocatalytic conditions. As medicinal chemistry continues to prioritize 3D-complexity, this specific scaffold will likely see expanded use as a replacement for problematic planar heterocycles in kinase inhibitors, GPCR antagonists, and ion channel modulators.

References

  • The design and synthesis of novel spirocyclic heterocyclic sulfone ROMK inhibitors as diuretics. Bioorganic & Medicinal Chemistry Letters.[Link]

  • Discovery of a Novel, Potent Spirocyclic Series of γ-Secretase Inhibitors. ACS Medicinal Chemistry Letters.[Link]

  • Access to spirocyclic vinyl sulfones via radical cyclization and functional group migration. Chemical Science.[Link]

  • Fused and Spirocyclic Sulfones for Medicinal Chemistry via [3 + 2] Cycloaddition of Thiocarbonyl Ylide. Organic Letters.[Link]

Foundational

Patent Landscape and Synthetic Utility of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-Dioxide Derivatives in Modern Drug Discovery

Executive Summary: The "Escape from Flatland" Paradigm In modern medicinal chemistry, the over-reliance on planar, sp²-hybridized heteroaromatic rings has historically led to clinical attrition due to poor solubility, of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Escape from Flatland" Paradigm

In modern medicinal chemistry, the over-reliance on planar, sp²-hybridized heteroaromatic rings has historically led to clinical attrition due to poor solubility, off-target promiscuity, and high metabolic clearance. The strategic shift toward sp³-rich, three-dimensional scaffolds—often termed the "escape from flatland"—has positioned spirocyclic amines as privileged structures.

Among these, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6)[1] represents a highly specialized, next-generation building block. By fusing a morpholine ring with a sulfolane ring at a single spiro-carbon, this scaffold offers an exceptional balance of rigidity, polarity, and defined vector projection. This whitepaper dissects the patent landscape of azaspiro[4.5]decane derivatives, their physicochemical advantages, and the self-validating synthetic methodologies required to incorporate them into active pharmaceutical ingredients (APIs).

Structural Profiling & Physicochemical Advantages

The architectural complexity of 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is not merely structural; it is a deliberate engineering of molecular properties designed to overcome the liabilities of traditional amines like piperazine or piperidine.

  • The Spiro-Aza Core (Position 6): Provides a basic nitrogen for target engagement (e.g., salt-bridge formation with aspartate/glutamate residues in kinase hinges or ion channels) while sterically shielding the lone pair to attenuate excessive basicity.

  • The Sulfone Moiety (Position 2): Acts as a potent, metabolically stable hydrogen-bond acceptor. Unlike thioethers, the 2,2-dioxide resists oxidative degradation by hepatic Cytochrome P450 (CYP) enzymes.

  • The Oxa Moiety (Position 9): Lowers the overall lipophilicity (LogD) of the molecule, drastically improving aqueous solubility and reducing non-specific binding to plasma proteins.

Quantitative Scaffold Comparison

To illustrate the causality behind selecting this specific spirocycle, we must compare its predicted physicochemical metrics against traditional flat scaffolds.

ScaffoldFraction sp³ (Fsp³)Polar Surface Area (PSA, Ų)Predicted LogD (pH 7.4)Primary Pharmacological Liability
Phenylpiperazine 0.4015.32.1High hERG inhibition, CYP450 metabolism
1-Oxa-8-azaspiro[4.5]decane 0.8821.31.2High basicity (pKa > 9.5), rapid clearance
9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide 1.00~63.70.4Synthetic complexity (steric hindrance)

Data synthesized from standard cheminformatics profiling of CAS 1865956-58-6[1].

Patent Landscape & IP Strategy

While the exact compound 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is primarily utilized as a commercially available research building block[1], its parent class—azaspiro[4.5]decanes —has been aggressively patented in specific therapeutic domains.

Key Therapeutic Area: Sodium Channel Blockade (Pain Management)

The most prominent application of the azaspiro[4.5]decane scaffold is found in the patent portfolio of Purdue Pharma L.P. Specifically, claims azaspiro[4.5]decane derivatives for the treatment of pain[2].

Mechanistic Rationale: The patent outlines the use of these derivatives as blockers of voltage-gated sodium channels (specifically Nav1.7). The bulky, 3D nature of the spiro[4.5]decane core is hypothesized to effectively plug the intracellular vestibule of the Nav1.7 pore, preventing Na⁺ influx and subsequent action potential propagation in peripheral nociceptors[2].

Nav17_Pathway Stimulus Noxious Stimulus (Inflammation/Injury) Nav17 Nav1.7 Channel (Peripheral Nociceptors) Stimulus->Nav17 Depolarization Membrane Depolarization (Na+ Influx) Nav17->Depolarization CNS CNS Pain Signal Transmission Depolarization->CNS SpiroDrug Azaspiro[4.5]decane Derivative SpiroDrug->Nav17 Pore Blockade

Fig 1: Mechanism of action for spirocyclic Nav1.7 sodium channel blockers.

Application Workflow: Synthetic Protocols

Incorporating a sterically encumbered secondary amine like 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide into a heteroaryl core requires rigorous, self-validating synthetic protocols. Standard S_NAr conditions often fail due to the steric bulk adjacent to the nitrogen (position 6). Therefore, a Palladium-catalyzed Buchwald-Hartwig cross-coupling is the industry standard.

Protocol: Buchwald-Hartwig Amination of Sterically Hindered Spirocycles

Objective: C-N bond formation between an aryl bromide and CAS 1865956-58-6[1].

Step-by-Step Methodology:

  • Preparation & Degassing (Critical Causality):

    • Action: In an oven-dried Schlenk tube, combine the Aryl Bromide (1.0 eq), 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (1.2 eq), and Sodium tert-butoxide (NaOtBu, 2.0 eq) in anhydrous Toluene (0.1 M). Purge with Argon for 15 minutes.

    • Causality: Pd(0) active species are highly sensitive to oxidation. Oxygen must be rigorously excluded to prevent catalyst deactivation and homocoupling side-reactions.

  • Catalyst Addition:

    • Action: Add BrettPhos Pd G3 precatalyst (5 mol%).

    • Causality: BrettPhos is specifically engineered with a bulky biaryl phosphine ligand that facilitates reductive elimination in sterically hindered secondary amines, preventing the common side reaction of β-hydride elimination.

  • Thermal Activation:

    • Action: Seal the tube and heat to 100°C for 12 hours.

    • Causality: The high activation energy required to bring the bulky spirocycle and the aryl halide together at the palladium center necessitates elevated thermal conditions.

  • In-Process Control (IPC) & Self-Validation:

    • Action: At 4 hours and 12 hours, sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS.

    • Validation: The protocol is self-validating; the disappearance of the Aryl Bromide isotopic mass cluster and the appearance of the [M+H]⁺ peak corresponding to the coupled product confirms catalytic turnover.

  • Workup & Purification:

    • Action: Filter through a pad of Celite to remove insoluble inorganic salts. Treat the filtrate with SiliaMetS® Thiol resin (3 eq relative to Pd) for 2 hours at 40°C.

    • Causality: Palladium contamination in final APIs is strictly regulated. The thiol resin covalently scavenges residual Pd, ensuring the final product passes inductively coupled plasma mass spectrometry (ICP-MS) toxicity thresholds.

Synthesis A Aryl Halide Core (Electrophile) C Pd-Catalyst / Base (BrettPhos Pd G3) A->C B Spirocyclic Amine (CAS 1865956-58-6) B->C D C-N Coupled Intermediate C->D 100°C, 12h E Prep-HPLC Purification D->E LC-MS Check F Final API (>98% Purity) E->F

Fig 2: Buchwald-Hartwig amination workflow for spirocycle incorporation.

Conclusion

The integration of 9-oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide into medicinal chemistry pipelines exemplifies the sophisticated engineering required to navigate modern drug discovery. By leveraging its unique Fsp³ character, optimized LogD, and robust patent precedents in target classes like sodium channels, researchers can effectively bypass the traditional pitfalls of planar molecules, securing both novel intellectual property and superior pharmacological profiles.

References

  • PatentBuddy / USPTO. Analytics for US Patent No. 9884865, Azaspiro[4.5] decane derivatives and use thereof. Purdue Pharma L.P. (Inventors: Park J.H., Tafesse L., Youngman M.A.).[Link][2]

  • PubChemLite / Luxembourg Centre for Systems Biomedicine. 9-oxa-2-thia-6-azaspiro[4.5]decane (C7H13NOS) Structural Information.[Link][3]

Sources

Protocols & Analytical Methods

Method

Green chemistry approaches to synthesizing 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

Introduction: The Imperative for Greener Pathways to Complex Scaffolds The 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide core represents a compelling spirocyclic scaffold, integrating a sultam (a cyclic sulfonamide) moi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative for Greener Pathways to Complex Scaffolds

The 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide core represents a compelling spirocyclic scaffold, integrating a sultam (a cyclic sulfonamide) moiety. Such structures are of significant interest to medicinal chemists due to their rigid three-dimensional conformations, which can facilitate precise interactions with biological targets, potentially leading to enhanced potency and selectivity of drug candidates.[1][2] The synthesis of these intricate molecules, however, has traditionally relied on multi-step processes often encumbered by harsh reagents, hazardous solvents, and significant waste generation.[3]

This guide delineates green chemistry approaches to the synthesis of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide and its analogues. By embracing principles such as atom economy, energy efficiency, and the use of benign reaction media, we can develop synthetic routes that are not only environmentally responsible but also often more efficient in terms of time and yield.[4][5] We will explore methodologies including microwave-assisted synthesis, ultrasound-promoted reactions, and multicomponent strategies, providing detailed protocols for their application.

Strategic Overview: A Logic-Driven Approach to Green Synthesis

The construction of the target spirocyclic sultam can be approached through several convergent strategies that align with the principles of green chemistry. The primary disconnection points can be envisaged to allow for the application of modern, energy-efficient techniques.

Target Molecule 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Green Approaches Green Synthetic Approaches Target Molecule->Green Approaches Microwave Microwave-Assisted Synthesis Green Approaches->Microwave Ultrasound Ultrasound-Assisted Synthesis Green Approaches->Ultrasound MCR Multicomponent Reactions Green Approaches->MCR

Caption: Core green chemistry strategies for the synthesis of the target spirocyclic sultam.

Protocol I: Microwave-Assisted Intramolecular Cyclization

Microwave-assisted organic synthesis has emerged as a powerful tool for accelerating reaction rates and improving yields, often under solvent-free or reduced-solvent conditions.[4][6][7][8] This protocol outlines a hypothetical two-step sequence involving an initial sulfonylation followed by a microwave-promoted intramolecular cyclization.

Causality of Experimental Choices:
  • Microwave Irradiation: The use of microwaves provides rapid and uniform heating of the reaction mixture, which can significantly reduce reaction times from hours to minutes and often leads to cleaner reactions with higher yields.[9][10]

  • Solvent Selection: A high-boiling point, polar solvent like N,N-Dimethylformamide (DMF) or a greener alternative such as dimethyl sulfoxide (DMSO) or a deep eutectic solvent could be employed to efficiently absorb microwave energy.[7] For a truly green approach, a solvent-free reaction adsorbed onto a solid support like silica or alumina could be explored.

  • Base: A non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) is chosen to neutralize the HCl generated during the sulfonylation without competing with the nucleophilic amine.

Experimental Workflow:

cluster_step1 Step 1: Sulfonylation cluster_step2 Step 2: Microwave-Assisted Cyclization A Tetrahydro-4H-pyran-4-amine C Sulfonamide Intermediate A->C TEA, DCM, 0°C to RT B 2-Chloroethanesulfonyl chloride B->C D Target Molecule C->D K2CO3, DMF, Microwave (120°C, 15-30 min)

Caption: Workflow for microwave-assisted synthesis of the target spirocyclic sultam.

Step-by-Step Protocol:

Step 1: Synthesis of the N-(tetrahydro-4H-pyran-4-yl)-2-chloroethanesulfonamide Intermediate

  • To a dry round-bottom flask under a nitrogen atmosphere, add tetrahydro-4H-pyran-4-amine (1.0 eq) and anhydrous dichloromethane (DCM).

  • Cool the mixture to 0 °C in an ice bath.

  • Add triethylamine (1.2 eq) dropwise with stirring.

  • Slowly add a solution of 2-chloroethanesulfonyl chloride (1.1 eq) in anhydrous DCM.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the sulfonamide intermediate.

Step 2: Microwave-Assisted Intramolecular Cyclization

  • In a microwave reaction vessel, combine the sulfonamide intermediate (1.0 eq), potassium carbonate (2.0 eq), and a minimal amount of DMF.

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture at 120 °C for 15-30 minutes. Monitor the pressure to ensure it remains within safe limits.

  • After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography or recrystallization to obtain 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide.

Protocol II: Ultrasound-Assisted One-Pot Synthesis

Ultrasound irradiation provides a form of mechanical energy that can promote chemical reactions through acoustic cavitation.[11][12] This can lead to shorter reaction times, improved yields, and can often be performed at lower temperatures than conventional heating. This protocol describes a hypothetical one-pot, three-component synthesis under sonication.

Causality of Experimental Choices:
  • Sonication: The high-energy microenvironments created by acoustic cavitation can enhance mass transfer and activate reacting species, accelerating the reaction rate.[12]

  • One-Pot Reaction: Combining multiple reaction steps into a single pot without isolating intermediates improves efficiency, reduces solvent waste, and saves time.[11]

  • Aqueous Ethanol: Using a mixture of ethanol and water as the solvent is a greener alternative to many organic solvents.[11]

Experimental Workflow:

A Tetrahydro-4H-pyran-4-one D Target Molecule A->D Ultrasound, EtOH/H2O, 40-50 °C, 1-2 h B Aminoacetaldehyde dimethyl acetal B->D C Sodium metabisulfite C->D

Caption: One-pot, three-component ultrasound-assisted synthesis.

Step-by-Step Protocol:
  • To a thick-walled reaction tube, add tetrahydro-4H-pyran-4-one (1.0 eq), aminoacetaldehyde dimethyl acetal (1.1 eq), sodium metabisulfite (1.2 eq), and a 1:1 mixture of ethanol and water.

  • Place the reaction tube in an ultrasonic bath.

  • Sonicate the mixture at 40-50 °C for 1-2 hours, monitoring the reaction progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, filter the solid, wash with cold water, and dry.

  • If no precipitate forms, remove the ethanol under reduced pressure and extract the aqueous residue with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography to yield the target molecule.

Protocol III: Multicomponent Reaction (MCR) Strategy

Multicomponent reactions (MCRs) are highly convergent and atom-economical processes where three or more reactants combine in a single step to form a product that contains the essential parts of all starting materials.[13][14][15] This approach is a cornerstone of green chemistry.

Causality of Experimental Choices:
  • Catalyst: A recyclable, bio-organic catalyst such as taurine (2-aminoethanesulfonic acid) can be used to promote the reaction in an aqueous medium, enhancing the green credentials of the synthesis.[15]

  • Aqueous Medium: Water is an ideal green solvent, being non-toxic, non-flammable, and inexpensive.[15]

  • Atom Economy: By design, MCRs maximize the incorporation of starting material atoms into the final product, minimizing waste.

Hypothetical MCR for a Related Spirocyclic Sultam:

cluster_reactants Reactants cluster_product Product A Cyclic Ketone D Spirocyclic Sultam A->D Catalyst, Green Solvent, One-Pot B Amino sulfonamide B->D C Third Component (e.g., aldehyde) C->D

Sources

Application

Application Note: A Systematic Approach to Solvent Selection for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

Abstract Physicochemical Profile of the Solute A thorough understanding of the solute's molecular structure is the foundation of solvent selection. The principle of "like dissolves like" dictates that substances with sim...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Physicochemical Profile of the Solute

A thorough understanding of the solute's molecular structure is the foundation of solvent selection. The principle of "like dissolves like" dictates that substances with similar intermolecular forces and polarity are more likely to be miscible.[1]

Compound: 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Molecular Formula: C₇H₁₃NO₃S[2] Key Structural Features:

  • Sulfone Group (SO₂): This is the dominant functional group. The sulfone moiety is highly polar and acts as a strong hydrogen bond acceptor due to the electronegative oxygen atoms.

  • Secondary Amine (NH): The azaspiro structure contains a secondary amine, which is a crucial feature. It is capable of acting as both a hydrogen bond donor (via the N-H proton) and a hydrogen bond acceptor. This group also introduces the potential for acid-base chemistry, which can be exploited to enhance solubility.[3]

  • Ether Linkage (O): The oxa- component introduces an ether linkage, which contributes to the overall polarity and can act as a hydrogen bond acceptor.

  • Spirocyclic Scaffold: The rigid, three-dimensional spirocyclic structure may influence crystal lattice energy and, consequently, solubility compared to a linear analogue. Spirocyclic sulfones are of increasing interest in medicinal chemistry.[4][5]

Predicted Solubility Behavior: Based on this analysis, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is a highly polar molecule with both hydrogen bond donating and accepting capabilities. Therefore, it is predicted to have:

  • Poor solubility in nonpolar, aprotic solvents (e.g., hexane, toluene).

  • Moderate to high solubility in polar aprotic solvents (e.g., DMSO, DMF, Acetonitrile).

  • Potentially high solubility in polar protic solvents (e.g., water, methanol, ethanol) that can fully engage in hydrogen bonding with the sulfone, amine, and ether groups.

Theoretical Framework: Hansen Solubility Parameters (HSP)

To move beyond qualitative prediction, the Hansen Solubility Parameter (HSP) model provides a quantitative framework for solvent selection.[6] This model deconstructs the total Hildebrand solubility parameter into three components representing different intermolecular forces:[7]

  • δD (Dispersion): Energy from atomic London dispersion forces.

  • δP (Polar): Energy from dipolar intermolecular forces.

  • δH (Hydrogen Bonding): Energy from hydrogen bonds.

Every solvent and solute can be described by a unique set of these three parameters, defining a point in "Hansen space". The guiding principle is that solutes will dissolve in solvents with similar HSP values.[8] The distance (Ra) between a solute and a solvent in Hansen space is calculated as:

Ra = [4(δD₂ - δD₁)² + (δP₂ - δP₁)² + (δH₂ - δH₁)²]¹ᐟ²

For a given solute, a "solubility sphere" with a radius (R₀) can be defined. Solvents whose HSP coordinates fall within this sphere are likely to be effective solvents. The Relative Energy Difference (RED) number helps to predict solubility:[7]

  • RED < 1: High probability of dissolution.

  • RED = 1: Borderline solubility.

  • RED > 1: Low probability of dissolution.

While the specific HSP values for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide are not published, the values for a range of solvents can be used to systematically screen for candidates that are most likely to match its inherent polar and hydrogen-bonding nature.

Candidate Solvent Screening

The following table presents a curated list of candidate solvents, ranging from nonpolar to highly polar, along with their relevant physicochemical properties and Hansen Solubility Parameters. This table should serve as the primary reference for selecting an initial set of solvents for experimental testing.

SolventClassDielectric Constant (ε)δD (MPa¹/²)δP (MPa¹/²)δH (MPa¹/²)
n-HexaneNonpolar1.8814.90.00.0
TolueneNonpolar2.3818.01.42.0
DichloromethanePolar Aprotic9.0817.07.37.1
AcetonePolar Aprotic20.715.510.47.0
Ethyl AcetatePolar Aprotic6.0215.85.37.2
AcetonitrilePolar Aprotic37.515.318.06.1
N,N-Dimethylformamide (DMF)Polar Aprotic36.717.413.711.3
Dimethyl Sulfoxide (DMSO)Polar Aprotic46.718.416.410.2
IsopropanolPolar Protic19.915.86.116.4
EthanolPolar Protic24.515.88.819.4
MethanolPolar Protic32.714.712.322.3
WaterPolar Protic80.115.516.042.3

HSP data sourced from various standard databases and literature.

Recommendation: Based on the solute's structural analysis, solvents with significant δP and δH values, such as DMSO, DMF, Methanol, and Ethanol , are predicted to be the most effective. Water is also a strong candidate, particularly if the compound can form hydrates or if pH is adjusted.

Experimental Solubility Determination Protocol

Theoretical predictions must be confirmed with empirical data. The equilibrium shake-flask method is the gold-standard for determining solubility and is recommended here.[3][9]

Objective: To determine the quantitative solubility of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide in a selected set of solvents at a controlled temperature.

Materials:

  • 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (solid form)

  • Selected solvents (HPLC grade or higher)

  • Analytical balance (±0.01 mg)

  • Glass vials (e.g., 4 mL) with screw caps and PTFE septa

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

  • Volumetric flasks and pipettes

  • Quantification instrument (e.g., HPLC-UV, LC-MS, or a calibrated UV-Vis spectrophotometer)

Procedure:

  • Preparation: Add an excess amount of the solid compound to a pre-weighed glass vial. An amount that is visually in excess after dissolution is sufficient (e.g., ~10-20 mg in 2 mL of solvent).

  • Solvent Addition: Accurately add a known volume (e.g., 2.0 mL) of the selected solvent to the vial.

  • Equilibration: Securely cap the vial and place it on an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the slurry for a sufficient duration to ensure equilibrium is reached. A period of 24-48 hours is typical.[9] Causality Note: Insufficient equilibration time is a common source of error, leading to an underestimation of solubility. The system must reach a steady state where the rate of dissolution equals the rate of precipitation.

  • Phase Separation: After equilibration, allow the vials to rest for a short period to let heavy solids settle. To ensure complete removal of undissolved solid, centrifuge the vials at a moderate speed (e.g., 5000 rpm for 15 minutes).[9]

  • Sample Collection: Carefully draw the supernatant (the clear, saturated solution) into a syringe. Attach a 0.22 µm PTFE syringe filter and dispense the filtrate into a clean vial. Trustworthiness Note: Filtration is a critical step to prevent solid particulates from being carried over into the analytical sample. Using a chemically inert filter like PTFE prevents the solute from adsorbing to the filter material.

  • Dilution: Accurately dilute a known volume of the saturated filtrate with an appropriate solvent (often the same solvent used for dissolution or the mobile phase for HPLC) to bring the concentration within the linear range of the analytical instrument.

  • Quantification: Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC). Determine the concentration by comparing the instrument response to a standard calibration curve prepared with known concentrations of the compound.

  • Calculation: Calculate the original solubility in the saturated solution, accounting for the dilution factor. Report the results in units such as mg/mL or mol/L at the specified temperature.

Workflow and Decision-Making Framework

The following workflow provides a visual representation of the systematic process for solvent selection, from initial analysis to final validation.

Solvent_Selection_Workflow A Compound Analysis (9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide) B Identify Key Functional Groups - Sulfone (Polar, H-bond acceptor) - Amine (Polar, H-bond donor/acceptor) - Ether (Polar, H-bond acceptor) A->B C Theoretical Prediction 'Like Dissolves Like' & Hansen Parameters (HSP) A->C D Consult Solvent Properties Table (Dielectric Constant, δD, δP, δH) C->D E Select Candidate Solvents (e.g., DMSO, DMF, MeOH, EtOH, ACN, H₂O) D->E F Experimental Validation (Shake-Flask Protocol) E->F G Quantification & Data Analysis (HPLC, LC-MS, etc.) F->G H Final Solvent Selection (Optimal Solvent(s) Identified) G->H

Caption: A systematic workflow for solvent selection, integrating theoretical prediction with experimental validation.

References

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press. [Link]

  • Gabani, R., & Singh, D. S. (2022). Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs. Pharmaceutical Sciences, 28(4), 548-557. [Link]

  • University of California, Davis. Experiment: Solubility of Organic & Inorganic Compounds. [Link]

  • University of Colorado, Boulder. Experiment 1: Determination of Solubility Class. [Link]

  • PubChem. 9-oxa-2lambda6-thia-6-azaspiro[4.5]decane-2,2-dionehydrochloride. [Link]

  • Jouyban, A. (2010). Handbook of Solubility Data for Pharmaceuticals. CRC Press. [Link]

  • Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley. [Link]

  • Al-Hamami, M. A., & Shaw, L. R. (2014). Physics-Based Solubility Prediction for Organic Molecules. PMC - NIH. [Link]

  • PubChem. 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide. [Link]

  • Xu, S., et al. (2025). Access to spirocyclic vinyl sulfones via radical cyclization and functional group migration. Chemical Science. [Link]

  • PubChemLite. 9-oxa-2lambda6-thia-6-azaspiro[4.5]decane-2,2-dionehydrochloride. [Link]

  • Mykhailiuk, P. K., et al. (2026). Fused and Spirocyclic Sulfones for Medicinal Chemistry via [3 + 2] Cycloaddition of Thiocarbonyl Ylide. Organic Letters. [Link]

  • Wang, Y., et al. (2024). Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. Molecules. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Common impurities in 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide synthesis

Welcome to the Technical Support Center for Advanced Heterocyclic Scaffolds. I am Dr.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Advanced Heterocyclic Scaffolds.

I am Dr. Aris, your Senior Application Scientist. Below is a comprehensive technical guide designed to assist you in troubleshooting the synthesis and purification of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide .

This scaffold—a sulfone-fused spiro-morpholine—is a critical building block in medicinal chemistry, particularly for Sigma-1 receptor ligands and ion channel modulators .[1][2] Its rigidity improves metabolic stability, but the unique reactivity of the sulfone group introduces specific impurity profiles that can be challenging to diagnose.[1]

Part 1: The Synthetic Landscape & Impurity Origins

To troubleshoot effectively, we must understand the "Failure Modes" of the synthesis.[1] The most common industrial route involves the construction of the morpholine ring onto a pre-existing tetrahydrothiophene-3-one 1,1-dioxide core via a bis-alkylation or a reductive cyclization strategy.[1][2]

Core Reaction Logic

The synthesis typically proceeds via the condensation of Tetrahydrothiophene-3-one 1,1-dioxide (1) with a bifunctional nitrogen source (e.g., aminoethanol derivatives) or via a multi-step alkylation.[1]

  • The Challenge: The ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    
    -protons adjacent to the sulfone are acidic (
    
    
    
    ).[2] This acidity, while necessary for functionalization, often leads to unwanted elimination reactions (forming vinyl sulfones) or poly-alkylation .[1]
Diagnostic Impurity Map

The following diagram visualizes the mechanistic pathways leading to the Target Molecule (TM) versus common impurities.[1][2] Use this to trace the origin of unexpected peaks in your LC-MS.

G SM Start: Tetrahydrothiophene-3-one 1,1-dioxide Inter Intermediate: Hemi-aminal / Imine SM->Inter + Aminoethanol deriv. (Acid Cat.) Imp_A Impurity A: Vinyl Sulfone (Elimination Product) SM->Imp_A Base/Heat (β-Elimination) Imp_C Impurity C: Bis-Spiro Dimer (Over-condensation) SM->Imp_C Excess Reagent (Poly-condensation) TM TARGET: 9-Oxa-2-thia-6-azaspiro[4.5] decane 2,2-dioxide Inter->TM Cyclization (Reductive/Alkylation) Imp_B Impurity B: Open-Chain Amide (Hydrolysis) Inter->Imp_B H2O/Workup (Ring Opening)

Figure 1: Mechanistic flow of spiro-sulfone synthesis showing the divergence points for major impurities.

Part 2: Troubleshooting Guide (FAQ Format)

This section addresses specific observations reported by researchers working with this scaffold.

Scenario 1: The "Phantom" Peak at M-18

User Observation: "I see a persistent peak in LC-MS with a mass of [M-18] relative to my intermediate, and the final product yield is low."

Technical Diagnosis: This is likely the Vinyl Sulfone (Impurity A) formed via ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">


-elimination.[2]
  • Mechanism: The sulfone group is a strong electron-withdrawing group (EWG).[1][2] Under basic conditions (often used to deprotonate the amine or alcohol for cyclization), the ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    
    -proton on the tetrahydrothiophene ring can be abstracted, leading to the elimination of water (or the leaving group) to form a double bond.
    
  • Why it happens: Reaction temperature too high or base is too strong/concentrated.[1][2]

  • Corrective Action:

    • Switch to a milder base (e.g., from ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

      
       to 
      
      
      
      or
      
      
      ).[2]
    • Lower the reaction temperature.

    • Critical Check: Ensure your solvent is anhydrous.[1][2] Hydroxide ions (generated from trace water + base) promote this elimination aggressively.[1][2]

Scenario 2: The "Sticky" Baseline (Polymerization)

User Observation: "My crude NMR shows broad peaks, and the material is oiling out. HPLC shows a high baseline drift."

Technical Diagnosis: You are likely observing Oligomerization of the Vinyl Sulfone .[1][2]

  • Mechanism: Once the vinyl sulfone (Impurity A) forms, it acts as a potent Michael acceptor.[1] Any free amine in your reaction (including your starting material or product) can attack this double bond, creating dimers and oligomers.[1]

  • Detection: Look for a complex multiplet region in ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

    
     NMR around 6.0–7.0 ppm (vinylic protons) or broad alkyl signals.[2]
    
  • Resolution:

    • This is often irreversible.[1][2] You must prevent vinyl sulfone formation (see Scenario 1).[1][2]

    • Purification: These oligomers are usually highly polar.[1][2] A reverse-phase C18 column with a shallow gradient (5% ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

      
       20% MeCN) can often separate the monomeric spiro-product from the "greasy" oligomers.[2]
      
Scenario 3: Product Instability During Workup

User Observation: "The product disappears or degrades during acid workup."

Technical Diagnosis: Hydrolysis of the Spiro-Hemiaminal (Impurity B) .[1][2]

  • Mechanism: If the spiro-ring closure is not fully "locked" (e.g., if you are at the imine/enamine stage before reduction), the ring is reversible.[1] Aqueous acid will hydrolyze the morpholine ring back to the open-chain ketone and amine.[1][2]

  • Corrective Action:

    • Ensure the reduction step (if using reductive amination) is complete before quenching.[1][2]

    • Avoid strong aqueous acids (HCl).[1][2] Use a buffered workup (Ammonium Chloride, pH ~6) to neutralize the reaction.[1]

Part 3: Impurity Profile & Analytical Data

Use the table below to identify impurities based on their relative retention times (RRT) and Mass Shift (


 Mass).

Table 1: Common Impurities in Spiro[4.5]decane Sulfone Synthesis

Impurity NameStructure Descriptionngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

Mass (vs TM)
RRT (Reverse Phase)Origin
Impurity A (Vinyl Sulfone)Double bond in 5-ring (Dihydrothiophene dioxide)-2 Da (or -18 from Inter.)[2]~1.2 (Less Polar)Over-heating / Base elimination
Impurity B (Open Chain)Hydrolyzed morpholine ring (Amino-alcohol adduct)+18 Da~0.8 (More Polar)Incomplete Cyclization / Wet Workup
Impurity C (N-Oxide)Oxidation of the morpholine Nitrogen+16 Da~0.5 (Very Polar)Peroxide contaminants in solvents
Impurity D (Dimer)Michael addition of Product to Vinyl Sulfone~2x Mass~1.5 - 1.8Reaction run too concentrated
ngcontent-ng-c567981813="" class="ng-star-inserted">

Pro-Tip: The sulfone group makes these compounds "fly" poorly in ESI+ MS if the amine is not basic enough.[2] If you struggle to see the parent ion, try ESI- (Negative Mode) or add 0.1% Formic Acid to force protonation of the morpholine nitrogen.[1][2]

Part 4: Validated Purification Protocol

Since spiro-sulfones are often highly crystalline but prone to "oiling" due to impurities, we recommend a crystallization-driven purification over chromatography when possible.[1][2]

Protocol: "Crash and Wash"

  • Dissolution: Dissolve crude residue in minimal hot Ethyl Acetate .

  • Precipitation: Add MTBE (Methyl tert-butyl ether) or Heptane dropwise until cloudiness persists.[1][2]

  • Cooling: Allow to stand at room temperature for 1 hour, then

    
     overnight.
    
  • Filtration: The sulfone product typically crystallizes as a white solid.[1][2]

  • Wash: Wash the cake with cold MTBE to remove the "greasy" vinyl sulfone impurities.[1][2]

Why this works: The spiro-sulfone scaffold is polar and rigid, favoring crystal lattice formation.[1][2] The impurities (vinyl sulfones, oligomers) are amorphous and remain in the organic mother liquor.[1]

References

  • PubChem. (2025).[1][2] 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Compound Summary. National Library of Medicine.[1][2] [Link][2]

  • Palchykov, V., et al. (2018).[1] Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide. ResearchGate. [Link]

  • Jia, H., et al. (2020).[1][3] Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry. [Link]

  • Tang, Z., et al. (2023).[1][4] Synthesis of Sulfonyl-Containing spiro[5,5]trienones from Sodium Metabisulfite. Scilit. [Link][2]

Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide before handling.

Sources

Optimization

Technical Support Center: Purification of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

Welcome to the official troubleshooting guide for isolating and purifying 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6) [1]. This spirocyclic building block is highly valued in drug discovery for its...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the official troubleshooting guide for isolating and purifying 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6) [1]. This spirocyclic building block is highly valued in drug discovery for its rigid three-dimensional geometry, which can improve the pharmacokinetic profiles of target ligands [2]. However, its unique structural features—a secondary amine, an ether linkage, and a cyclic sulfone—present significant purification challenges.

This guide is designed for synthetic chemists and drug development professionals, providing causal explanations and self-validating protocols to overcome these bottlenecks.

Detection & Monitoring: The "Invisible" Compound

Q: I am running a reaction to synthesize/deprotect this spirocycle, but I cannot see it on my LC-MS or TLC using standard UV (254 nm). How do I track it?

The Causality: The molecule is strictly aliphatic. It lacks the conjugated π-electrons or aromatic rings necessary to absorb UV light at standard wavelengths (254 nm or 280 nm). Relying on UV-directed purification will result in "invisible" product loss because the detector cannot trigger fraction collection.

Self-Validating Protocol: TLC & LC-MS Detection

  • TLC Staining: Spot the reaction mixture on silica plates and elute. Dip the plate in a Ninhydrin stain solution (0.3 g ninhydrin, 3 mL acetic acid, 100 mL butanol). Heat the plate with a heat gun until a pink/purple spot appears. This color change validates the presence of the secondary amine.

  • MS-Directed Tracking: Configure your LC-MS system to Electrospray Ionization Positive mode (ESI+). The exact mass of the compound is ~207.06. Monitor specifically for the

    
     ion at m/z 208.1.
    
  • Universal Detection: If available, route your column flow through an Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD), which detect non-volatile analytes regardless of their optical properties.

Liquid-Liquid Extraction: The Partitioning Problem

Q: After my reaction, I tried extracting the product with ethyl acetate and dichloromethane (DCM), but my yield is <10%. Where is the product?

The Causality: The product is trapped in the aqueous layer. The combination of the basic aza group (nitrogen), the hydrogen-bonding oxa group (oxygen), and the highly polar sulfone dioxide makes the molecule extremely hydrophilic. If the aqueous phase is neutral or acidic, the secondary amine is protonated into an ammonium ion, making organic extraction thermodynamically unfavorable.

Self-Validating Protocol: Salting-Out & pH Adjustment

  • Basification: Cool the aqueous reaction mixture to 0–5°C. Slowly add 1M NaOH until the pH reaches 10.5–11.0. Validation: Spot the aqueous layer on pH paper to confirm. This ensures the amine is completely in its neutral, free-base form.

  • Salting Out: Add solid NaCl to the aqueous layer until the solution is fully saturated. This increases the ionic strength of the water, disrupting the hydration shell around the sulfone and forcing the organic molecule out of the aqueous phase.

  • Polar Extraction: Extract 4 to 5 times with a highly polar organic mixture: 20% Isopropanol (IPA) in Chloroform (

    
    ) . The isopropanol acts as a phase-transfer modifier.
    
  • Verification: Spot the remaining aqueous layer on a TLC plate and stain with Ninhydrin. If no pink spot appears, the extraction is complete.

Extraction Start Aqueous Reaction Mixture pH Adjust pH > 10 (Deprotonate Amine) Start->pH Salt Saturate with NaCl (Salting Out) pH->Salt Extract Extract with CHCl3:IPA (4:1) Salt->Extract Check Check Aqueous by Ninhydrin TLC Extract->Check Check->Extract Product Remains Done Combine & Dry Organic Layers Check->Done No Product

Workflow for the liquid-liquid extraction of highly polar spirocyclic amines.

Flash Chromatography: Resolving Amine Tailing

Q: When I run this on standard silica gel using DCM/MeOH, the compound streaks down the column and co-elutes with impurities. How do I fix this?

The Causality: Standard bare silica is inherently acidic (acting as a proton donor). The secondary amine of the spirocycle acts as a strong Lewis base, binding tightly to the silanol groups on the silica surface [3]. This acid-base interaction overrides the standard mobile-phase partitioning, causing severe tailing, broad peaks, and poor mass transfer.

Self-Validating Protocol: Amine-Modified Chromatography To resolve this, you must either neutralize the silica dynamically or use a modified stationary phase.

  • Method A (Dynamic Neutralization): Pre-equilibrate your standard bare silica column with 1–2% aqueous

    
     or Triethylamine (TEA) mixed into your DCM/MeOH solvent system. The basic modifier saturates and neutralizes the acidic silanol sites, allowing the spirocycle to elute cleanly.
    
  • Method B (Stationary Phase Modification - Recommended): Switch to an amine-functionalized silica cartridge (e.g., KP-NH). Because the silica surface is covalently bonded with organic amines, the silanol interaction is completely eliminated. This allows you to purify the basic spirocycle using a simple, modifier-free Hexane/Ethyl Acetate gradient [3].

Chromatography Issue Severe Tailing on Silica Cause Silanol-Amine Interaction Issue->Cause Sol1 Add 1% NH4OH to DCM/MeOH Cause->Sol1 Sol2 Use Amine-Modified Silica (KP-NH) Cause->Sol2 Result1 Improved Peak Shape Sol1->Result1 Result2 Sharp Elution, No Modifiers Needed Sol2->Result2

Troubleshooting logic for resolving secondary amine tailing during flash chromatography.

Preparative HPLC & SFC: High-Purity Isolation

Q: I need >98% purity for downstream biological assays. What are the optimal preparative chromatography conditions?

The Causality: For highly polar, basic spirocycles, traditional normal-phase chromatography often falls short of analytical purity requirements. Supercritical Fluid Chromatography (SFC) is highly recommended for polar amines because supercritical


, when combined with a polar modifier (like methanol) and a basic additive, provides superior mass transfer kinetics and rapid fraction evaporation without thermal degradation [4].
Quantitative Comparison of Purification Modalities
Purification MethodStationary PhaseMobile Phase / GradientModifier RequiredTypical Recovery
Normal Phase Flash Bare Silica (Si)DCM / MeOH (90:10)1–2%

60 – 70%
Modified Flash KP-NH (Amine)Hexane / EtOAc (50:50)None85 – 95%
Reverse Phase HPLC C18 (End-capped)Water / MeCN (0–50%)0.1% TFA or FA75 – 85%
SFC 2-Ethylpyridine

/ Methanol (80:20)
0.1% Diethylamine90 – 98%

Note: If using Reverse Phase HPLC with Trifluoroacetic acid (TFA), the final product will be isolated as a TFA salt. To recover the free base, the product must be passed through a basic ion-exchange resin (e.g., Amberlyst A21) prior to use.

References
  • National Institutes of Health (NIH). "Access to spirocyclic vinyl sulfones via radical cyclization and functional group migration". Chemical Science. URL: [Link]

  • Biotage LLC. "Organic Amine Flash Purification Using A Novel Stationary Phase". Biotage Application Notes. URL: [Link]

  • ResearchGate. "Supercritical fluid chromatography based on reversed-phase/ion chromatography mixed-mode stationary phase for separation of spiro oxindole alkaloids". URL: [Link]

Troubleshooting

Technical Support Center: Troubleshooting 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Solubility

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing solubility bottlenecks with 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals experiencing solubility bottlenecks with 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide .

While spirocyclic sulfones are highly valued in medicinal chemistry for providing rigid, 3D bioisosteres that improve metabolic stability and increase the fraction of sp³ carbons (Fsp³), their unique physicochemical properties often present significant formulation challenges. This document synthesizes field-proven methodologies to overcome these barriers, ensuring your in vitro and in vivo experiments yield reliable data.

Part 1: Mechanistic Overview & FAQs

The "Brick Dust" Phenomenon

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is a classic example of a . The combination of a rigid spirocyclic core and a strongly dipole-inducing sulfone (2,2-dioxide) group enables highly efficient, dense packing in the solid state. This results in a high crystal lattice energy (often correlating with a melting point >200°C). The compound resists dissolution not because it is overly lipophilic, but because the energy required to break the crystal lattice exceeds the solvation energy provided by the solvent.

Q&A: In Vitro Assays & Stock Solutions

Q: Why does my compound fail to dissolve completely in 100% DMSO, even with extensive sonication? A: You are encountering the high lattice energy barrier. While DMSO is a strong hydrogen-bond acceptor, it cannot independently disrupt the dense, dipole-stabilized packing of this neutral spirocyclic sulfone. The Causality-Driven Solution: You must disrupt the lattice chemically. By exploiting the basicity of the secondary amine (6-aza position), you can form a salt in situ. Protonating this amine introduces a localized positive charge that drastically lowers the lattice energy through electrostatic repulsion, instantly increasing solvation capacity in polar aprotic solvents.

Q: The compound precipitates immediately when I dilute my DMSO stock into a pH 7.4 assay buffer. How do I prevent this? A: This is a pH-dependent solubility failure. The secondary amine likely has a pKa between 8.0 and 9.5. When diluted into a pH 7.4 buffer, a significant equilibrium shift forces the compound back into its neutral free-base form. Because the free base is a "brick dust" molecule, it rapidly nucleates and precipitates out of the aqueous phase. The Causality-Driven Solution: Use a step-down dilution method with a biologically compatible surfactant (e.g., 0.05% Tween-20) to lower surface tension and inhibit nucleation.

Q&A: In Vivo Formulation

Q: We need to dose this compound orally in rodents, but standard aqueous suspensions yield zero systemic exposure. What is the best strategy? A: For "brick dust" molecules, the dissolution rate in the gastrointestinal tract is the absolute rate-limiting step for absorption. Simple aqueous suspensions of the crystalline free base will not dissolve fast enough during standard GI transit times. The Causality-Driven Solution: You must bypass the crystal lattice energy entirely by formulating the compound as an . By trapping the molecule in a polymer matrix, you maintain it in a high-energy amorphous state, driving supersaturation in the gut and enabling absorption before recrystallization can occur.

Part 2: Data Presentation

Table 1: Solubility Profile & Formulation Matrix for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

Solid State FormSolvent / MediumpHApparent SolubilityMechanistic CauseRecommended Action
Free Base 100% DMSON/A< 1 mMHigh crystal lattice energyPerform in situ salt formation (Add HCl)
HCl Salt 100% DMSON/A> 10 mMDisrupted lattice via ionizationStandard use for in vitro stock
Free Base PBS Buffer7.4< 10 µMFree base precipitation (pH < pKa)Use co-solvents or surfactants
Free Base SGF (Simulated Gastric)1.2> 1 mMAmine protonation in acidic gutMonitor for intestinal precipitation
ASD (HPMCAS) FaSSIF (Intestinal)6.5> 500 µMHigh-energy amorphous stateOptimal for in vivo oral dosing

Part 3: Experimental Protocols

Protocol 1: Preparation of a Stable 10 mM Acidified DMSO Stock

This protocol utilizes in situ salt formation to overcome solid-state lattice energy.

  • Weighing: Accurately weigh 2.05 mg of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (MW ≈ 205.27 g/mol ) into a clean glass vial.

  • Initial Solvation: Add 950 µL of anhydrous DMSO. Vortex for 30 seconds. (The solution will likely remain a cloudy suspension).

  • Lattice Disruption (Salt Formation): Add exactly 10 µL of 1.0 M HCl (aqueous). Scientific Rationale: This provides a stoichiometric equivalent of protons to ionize the 6-aza secondary amine, breaking the intermolecular dipole network.

  • Thermal Agitation: Heat the vial to 40°C in a water bath for 5 minutes while sonicating.

  • Volume Adjustment: Add anhydrous DMSO to reach a final volume of 1.0 mL.

  • Self-Validation Step: Centrifuge the solution at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube against a dark background. The absence of a white pellet confirms complete dissolution.

Protocol 2: Solvent-Evaporation Method for Amorphous Solid Dispersion (ASD)

This protocol generates an ASD for in vivo dosing, bypassing the crystalline lattice energy.

  • Matrix Selection: Weigh the compound and Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS) at a 1:3 (w/w) ratio. Scientific Rationale: HPMCAS is an amphiphilic polymer that stabilizes the amorphous drug and prevents recrystallization in aqueous environments.

  • Co-Dissolution: Dissolve both powders in a volatile solvent mixture of Dichloromethane (DCM) and Methanol (1:1 v/v) until completely clear.

  • Rapid Evaporation: Transfer the solution to a round-bottom flask and remove the solvent rapidly using a rotary evaporator set to 40°C under reduced pressure. Scientific Rationale: Rapid evaporation prevents the drug molecules from re-ordering into their preferred, stable crystal lattice.

  • Secondary Drying: Place the resulting thin film under a high vacuum overnight to remove residual solvent.

  • Self-Validation Step: Scrape the film to a powder. Analyze a small sample using Polarized Light Microscopy (PLM). A completely dark field (absence of birefringence) confirms a successful, fully amorphous dispersion.

Part 4: Troubleshooting Workflow Visualization

G Start Solubility Issue Detected 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide CheckPhase Identify Experimental Phase Start->CheckPhase InVitro In Vitro / Stock Prep CheckPhase->InVitro InVivo In Vivo / Animal Dosing CheckPhase->InVivo DMSO DMSO Stock Issues (Brick Dust Phenomenon) InVitro->DMSO Buffer Aqueous Buffer Issues (pH > pKa Precipitation) InVitro->Buffer ASD Amorphous Solid Dispersion (Polymer Matrix) InVivo->ASD Nano Nanosuspension (Wet Milling) InVivo->Nano Action1 In Situ Salt Formation Add 1.0 eq HCl DMSO->Action1 Action2 Pre-dilution Protocol Add Surfactant Buffer->Action2

Fig 1. Decision tree for troubleshooting spirocyclic sulfone solubility across experimental phases.

References

  • Bergström, C. A. S., & Larsson, P. (2018).
Optimization

Removing residual solvents from 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

Target Compound: 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6) Welcome to the Technical Support Center. As drug development professionals, you are likely aware that spirocyclic intermediates present...

Author: BenchChem Technical Support Team. Date: March 2026

Target Compound: 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6)

Welcome to the Technical Support Center. As drug development professionals, you are likely aware that spirocyclic intermediates present unique challenges during scale-up and purification. This guide provides field-proven, mechanistically grounded solutions for removing stubborn residual solvents from 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide to meet strict regulatory thresholds.

Part 1: Mechanistic Overview (The "Why")

Before treating the problem, we must understand the causality of the solvent entrapment. 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is highly prone to forming stable solvates and trapping volatile organics due to two converging factors:

  • Chemical Affinity: The molecule contains a sulfone moiety (

    
    ) which acts as a powerful hydrogen-bond acceptor, alongside a secondary amine (
    
    
    
    ) that functions as both a hydrogen-bond donor and acceptor[1]. Polar solvents (e.g., DMF, Methanol) strongly anchor to these sites.
  • Structural Entrapment: The rigid spiro[4.5]decane framework inherently crystallizes with 3D lattice voids. When standard vacuum drying is applied, the rapid evaporation of surface solvent causes the crystal exterior to "case-harden" or collapse, physically sealing the internal solvent within the lattice[2].

Part 2: Quantitative Regulatory Targets

To ensure patient safety and compliance, all residual solvents must be reduced below their Permitted Daily Exposure (PDE) limits. Below is a summary of common solvents used in the synthesis of this spirocycle and their respective regulatory limits[1].

SolventICH Q3C ClassPDE (mg/day)Concentration Limit (ppm)Common Use in Spirocycle Synthesis
Dichloromethane (DCM) Class 26.0600Extraction / Chromatography
N,N-Dimethylformamide (DMF) Class 28.8880SN2 / Amidation reactions
Methanol (MeOH) Class 230.03000Crystallization / Trituration
Ethyl Acetate (EtOAc) Class 350.05000Extraction / Chromatography
Part 3: Troubleshooting Guides & FAQs

Q: Why does extended high-temperature vacuum drying fail to remove DCM or DMF from this compound? A: Extended thermal drying only addresses surface moisture. Because the solvents are trapped within the spirocyclic lattice or hydrogen-bonded to the sulfone/amine groups, applying excessive heat often leads to thermal degradation of the API before the solvent can escape. You must alter the crystal lattice or outcompete the hydrogen bonds rather than relying solely on thermal energy[2].

Q: How can I break the solvate without degrading the API? A: We recommend Vacuum Hydration for volatile, water-miscible solvents (like MeOH or DCM), and Azeotropic Reslurrying for high-boiling polar solvents (like DMF). Vacuum hydration leverages competitive hydrogen bonding: water vapor outcompetes the organic solvent for the sulfone/amine binding sites, displacing the solvent into the vacuum[2].

Q: What is the most reliable analytical method to verify solvent removal? A: Headspace Gas Chromatography (HS-GC) coupled with Flame Ionization Detection (FID) or Mass Spectrometry (MS) is the industry standard[3]. For this specific compound, ensure the sample is fully dissolved in the headspace diluent (e.g., DMSO for DCM/EtOAc analysis, or Water for DMF analysis) to completely release the lattice-trapped solvents into the headspace matrix[3].

Workflow Start Analyze Residual Solvent (HS-GC) CheckLimit Exceeds ICH Q3C Limits? Start->CheckLimit Pass Release Batch CheckLimit->Pass No Fail Identify Solvent Type CheckLimit->Fail Yes HighBoil High-Boiling Polar (e.g., DMF, DMSO) Fail->HighBoil Volatile Volatile but Trapped (e.g., DCM, EtOAc) Fail->Volatile Azeo Protocol B: Azeotropic Reslurry HighBoil->Azeo VacHyd Protocol A: Vacuum Hydration Volatile->VacHyd Azeo->Start Re-test IPC VacHyd->Start Re-test IPC

Decision tree for selecting residual solvent remediation strategies based on solvent properties.

Part 4: Experimental Protocols (Self-Validating Systems)
Protocol A: Vacuum Hydration (Water Vapor Displacement)

Use for: DCM, EtOAc, Methanol. Causality: Water vapor permeates the crystal lattice, displacing organic solvents via stronger hydrogen bonding to the sulfone and amine groups. This forms a temporary hydrate that is easily dried because the lattice has been "opened" and water has a high vapor pressure[2].

  • Step 1: Initial Desiccation. Dry the wet cake in a vacuum oven at 40°C at <50 mbar for 4 hours to remove bulk surface solvent.

  • Step 2: Hydration Phase. Place a shallow dish of HPLC-grade water at the bottom of the vacuum oven. Place the API in a separate tray above it. Apply a mild vacuum (approx. 800 mbar) at 40°C for 12-24 hours.

    • Self-Validation Check: The powder must remain free-flowing. If deliquescence (clumping or melting) occurs, the hydration rate is too high. Immediately reduce the temperature to 30°C or decrease the surface area of the water dish.

  • Step 3: Final Drying. Remove the water dish. Apply high vacuum (<10 mbar) at 45°C for 12 hours to strip the displaced water from the lattice.

  • Step 4: IPC Verification. Analyze a 50 mg sample via Karl Fischer titration (Target: <0.5% water) and HS-GC (Target: < ICH Q3C limits)[3].

Mechanism State1 Spirocycle Lattice + Trapped Organic Solvent State2 Introduce Water Vapor (Vacuum Oven) State1->State2 State3 Competitive H-Bonding (Water replaces solvent) State2->State3 Vapor Permeation State4 Solvent-Free Hydrate Intermediate State3->State4 Organic Evacuation State5 Final Vacuum Drying (Removes Water) State4->State5 Desiccation

Mechanistic pathway of competitive hydrogen bonding and solvent displacement via vacuum hydration.

Protocol B: Azeotropic Reslurry

Use for: DMF, DMSO, High-boiling polar solvents. Causality: High-boiling solvents cannot be displaced by vapor alone due to their low vapor pressure. Reslurrying in an anti-solvent system (Heptane/EtOAc) forces a dynamic dissolution-recrystallization equilibrium. EtOAc acts as a mass-transfer agent to dissolve the trapped DMF, while Heptane forces the spirocycle to remain largely insoluble, restructuring the lattice without the impurity.

  • Step 1: Suspension. Suspend 1 part API in 10 parts (v/w) of a Heptane/Ethyl Acetate mixture (8:2 ratio).

  • Step 2: Thermal Cycling. Heat the slurry to 60°C for 2 hours under vigorous stirring. Cool to 5°C at a controlled rate of 10°C/hour.

    • Self-Validation Check: Monitor the slurry under a polarized light microscope (PLM). The transition from agglomerated solvate chunks to distinct, birefringent crystals indicates successful lattice restructuring. If the slurry turns into an amorphous paste, the EtOAc ratio is too high; add more Heptane.

  • Step 3: Isolation. Filter the slurry via a sintered glass funnel. Wash the cake with 2 volumes of cold Heptane to flush the mother liquor.

  • Step 4: Drying & IPC. Vacuum dry at 40°C for 6 hours. Confirm the removal of DMF via HS-GC[3].

Part 5: References
  • US5981751A - Method for removal of residual organic solvents and use thereof in manufacturing pharmaceuticals Source: Google Patents URL:2

  • Residual Solvent Analysis Information Source: Thermo Fisher Scientific URL:3

  • Impurities: Guideline for Residual Solvents Q3C(R8) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:1

Sources

Troubleshooting

Enhancing enantiomeric excess in chiral synthesis of the compound

Welcome to the Chiral Synthesis Technical Support Center . As a Senior Application Scientist, I have structured this guide to move beyond generic textbook advice. We will treat your low enantiomeric excess (ee) not just...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Chiral Synthesis Technical Support Center .

As a Senior Application Scientist, I have structured this guide to move beyond generic textbook advice. We will treat your low enantiomeric excess (ee) not just as a failure, but as a diagnostic signal revealing the competing mechanisms in your reaction flask.

This guide is divided into three troubleshooting modules:

  • Diagnostic Triage: Identifying the root cause.

  • Reaction Optimization: Advanced chemical levers to pull.

  • Post-Reaction Recovery: Saving the batch when synthesis fails.

Module 1: Diagnostic Triage (Root Cause Analysis)

Before changing solvents or catalysts, you must isolate where the enantioselectivity is being lost. Use this flowchart to diagnose your specific failure mode.

DiagnosticTriage Start ISSUE: Low Enantiomeric Excess (ee) CheckRac Step 1: Check Background Reaction (Run without chiral catalyst) Start->CheckRac RacResult Is product formed? CheckRac->RacResult YesRac YES: Uncatalyzed pathway exists (Racemic Background) RacResult->YesRac Significant Yield NoRac NO: Catalyst is active but poorly selective RacResult->NoRac No Yield CheckTime Step 3: Check ee vs. Time (Monitor reaction progress) YesRac->CheckTime CheckNLE Step 2: Check Non-Linear Effects (Vary catalyst ee) NoRac->CheckNLE TimeResult Does ee drop over time? CheckTime->TimeResult YesTime YES: Product Racemization (Thermodynamic instability) TimeResult->YesTime NoTime NO: Kinetic Control Issue (Transition state energy diff too small) TimeResult->NoTime

Figure 1: Diagnostic workflow to isolate the source of enantiomeric loss: background reactivity, product instability, or intrinsic catalyst selectivity.

Module 2: Reaction Optimization (The "How-To" Protocols)

Q1: I lowered the temperature to -78°C, but the ee decreased. How is this possible?

Diagnosis: You have likely encountered the Isokinetic Temperature . Technical Explanation: The common assumption is that lowering temperature favors the lower-energy transition state (major enantiomer) due to enthalpic control (


). However, entropy (

) also plays a critical role. The relationship is governed by:

If the "wrong" enantiomer pathway has a more favorable entropy of activation, there exists an isokinetic temperature (

)
where

(zero selectivity). Below this temperature, the selectivity can actually invert or diminish if the entropic term dominates the enthalpic term in an unexpected way.

Corrective Action:

  • Construct an Eyring Plot: Run the reaction at 4 different temperatures (e.g., 0°C, -20°C, -40°C, -60°C).

  • Plot:

    
     vs. 
    
    
    
    .
  • Analyze: If the slope is non-linear or shallow, temperature is not your primary lever. Switch to Solvent Screening (see Q2).

Q2: My catalyst is pure, but I suspect "aggregation" is killing the selectivity. How do I fix this?

Diagnosis: Negative Non-Linear Effects ((-)-NLE). Technical Explanation: As described by Kagan and others, chiral catalysts often form dimers or oligomers in solution.

  • Reservoir Effect: If the heterochiral dimer (catalyst bound to its own enantiomer impurity) is more stable and less reactive than the homochiral dimer, you get "Asymmetric Amplification" ((+)-NLE). This is good.

  • The Trap: If the active monomer is in equilibrium with a non-selective aggregate, high concentrations can hurt ee.

Corrective Action (The Dilution Test): Run the reaction at 10x dilution .

  • If ee increases: Your catalyst is aggregating into a non-selective species at high concentrations.

  • Solution:

    • Reduce catalyst loading.

    • Add a non-coordinating solvent (e.g., switch from THF to Toluene to break up aggregates).

    • Advanced: Add a "dummy" ligand or achiral additive to break the aggregate.

Q3: Are there "Magic Additives" to boost ee?

Diagnosis: The reaction environment lacks the necessary organization or proton transfer capability. proven Additives & Mechanisms:

AdditiveTarget MechanismBest For...
HFIP (Hexafluoroisopropanol)Hydrogen-bond donor; stabilizes polar transition states; breaks up catalyst aggregates.Rhodium-catalyzed carbenoid insertions; Hypervalent iodine oxidations.
Molecular Sieves (3Å/4Å) Water scavenging (prevents hydrolysis); Confinement effects (creates a "chiral pocket").Lewis-acid catalysis; Ti-TADDOL complexes.
Water (1-5 equiv) Proton shuttle; facilitates proton transfer in the transition state.Organocatalysis (Proline/Urea derivatives).
Achiral Ligands (e.g., PPh3O)Ligand acceleration; modifies the coordination sphere geometry.Metal-catalyzed cross-couplings.

Module 3: Post-Reaction Recovery (The "Save" Protocols)

If the reaction is finished and the ee is 80% (insufficient for pharma standards >99%), do not discard the batch. Use Optical Purification .

Q4: How can I upgrade 80% ee to >99% ee without chiral chromatography?

Method: Crystallization-Induced Diastereomer Transformation (CIDT) or simple Recrystallization.

Protocol:

  • Determine the Racemate Type:

    • Evaporate a small sample of racemate and pure enantiomer.

    • Measure Melting Points (MP).

    • Conglomerate: MP(Racemate) < MP(Pure Enantiomer). You can purify this by direct crystallization.

    • Racemic Compound: MP(Racemate) > MP(Pure Enantiomer). This is harder; you must crystallize the racemate out (leaving the supernatant enriched), or derivatize it.

  • The "Dutch Resolution" Trick: If you have a Racemic Compound (most common), you cannot easily crystallize the pure enantiomer directly.

    • Action: React your amine/acid with a family of chiral resolving agents (e.g., a mix of tartaric acid derivatives).

    • Mechanism: The "Peaking Effect." Impurities (the other diastereomer) are more soluble in a mixture of solvents/agents than in a single pure solvent.

  • Viedma Ripening (Deracemization): For conglomerates, you can theoretically convert 100% of the racemate to a single enantiomer.

    • Setup: Suspend the racemate in a solvent where it is slightly soluble.

    • Process: Add glass beads and stir vigorously (grinding) while adding a tiny seed crystal of the desired enantiomer.

    • Mechanism: The mechanical energy combined with rapid dissolution/crystallization equilibrium ("Ostwald ripening") drives the system toward the single solid phase of the seed crystal.

Module 4: Analytical Validation (Chiral HPLC)

Q5: My HPLC peaks are overlapping or tailing. Is my ee real?

Troubleshooting Table:

SymptomProbable CauseFix
Fronting Peaks Column OverloadDilute sample 10x. Inject smaller volume.
Tailing Peaks Silanol InteractionsAdd 0.1% Diethylamine (basic analytes) or TFA (acidic analytes) to the mobile phase.
Broad Peaks Slow Mass TransferIncrease column temperature (e.g., 25°C

40°C) to improve kinetics (check column limits).
Shoulder on Peak Partial SeparationSwitch Mobile Phase: Change modifier from Ethanol to Isopropanol (or vice versa).

References

  • Non-Linear Effects & Catalyst Aggregation: Satyanarayana, T., Abraham, S., & Kagan, H. B. (2009). Nonlinear Effects in Asymmetric Catalysis. Angewandte Chemie International Edition.

  • Crystallization-Induced Diastereomer Transformation (CIDT): Viedma, C. (2005). Chiral Symmetry Breaking During Crystallization: Complete Chiral Purity Induced by Nonlinear Autocatalysis and Recycling. Physical Review Letters.

  • HFIP as an Additive/Solvent: Colomer, I., et al. (2017). Hexafluoroisopropanol as a Tunable Solvent for Asymmetric Catalysis. Chemical Reviews.

  • Temperature Effects (Isokinetic Relationship): Busico, V., et al. (2003). The "Isokinetic Effect" in Ziegler-Natta Polymerization. Journal of the American Chemical Society.[1][2]

  • Chiral HPLC Method Development: Chromatography Today. (2020). Trouble with Chiral Separations.

Sources

Reference Data & Comparative Studies

Validation

Comparative Bioactivity Guide: 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide vs. Piperidine

The transition from planar, sp²-character-dominated molecules to conformationally rich, sp³-hybridized architectures represents a watershed moment in modern drug discovery. This paradigm, famously termed the "escape from...

Author: BenchChem Technical Support Team. Date: March 2026

The transition from planar, sp²-character-dominated molecules to conformationally rich, sp³-hybridized architectures represents a watershed moment in modern drug discovery. This paradigm, famously termed the "escape from flatland" [1], aims to improve clinical success rates by enhancing target selectivity and physicochemical properties.

While the classic piperidine ring is ubiquitous in FDA-approved drugs, its high basicity and exposed α-carbons frequently lead to late-stage attrition due to rapid metabolic clearance and off-target cardiotoxicity. To overcome these liabilities, medicinal chemists have engineered complex bioisosteres. 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide is a highly polar, rigidified spirocyclic scaffold that merges a morpholine-like ring with a sulfolane-like moiety. This guide provides an objective, data-supported comparison of these two scaffolds, detailing the mechanistic causality behind their divergent bioactivity profiles.

Structural & Physicochemical Profiling

The bioactivity of a scaffold is intrinsically linked to its 3D geometry and electronic distribution. The table below summarizes the fundamental physicochemical differences between the two heterocycles.

Comparative Physicochemical Properties
PropertyPiperidine9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxideCausality / Impact on Drug Design
Conformation Flat chair (Flexible)3D Spirocyclic (Rigid)Spirocycles lock the molecule into a bioactive conformation, reducing the entropic penalty upon target binding [2].
Basicity (pKa) ~11.2 (Highly Basic)~7.5 - 8.5 (Attenuated)The strong electron-withdrawing inductive effect of the sulfone (2,2-dioxide) and oxygen atoms significantly lowers nitrogen basicity.
Lipophilicity (cLogP) ~0.84 (Lipophilic)< 0 (Highly Polar)The incorporation of heteroatoms (O, SO₂) drastically increases polarity, improving aqueous solubility and reducing non-specific binding.
Metabolic Soft Spots Exposed α-carbonsSterically shieldedThe spiro-junction creates severe steric hindrance, physically blocking Cytochrome P450 (CYP450) enzymes from accessing adjacent carbons.
Mechanistic Causality: Mitigating Cardiotoxicity

A notorious liability of piperidine is its propensity to inhibit the hERG potassium channel, leading to QT prolongation and fatal arrhythmias. The hERG channel's inner cavity contains key aromatic residues (Tyr652 and Phe656) that engage in strong cation-π interactions with highly basic, protonated amines.

By replacing piperidine with 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide, researchers achieve a dual-pronged safety mechanism:

  • Electronic Deactivation: The inductive effect of the sulfone lowers the pKa, reducing the fraction of positively charged (protonated) molecules at physiological pH (7.4).

  • Steric Disruption: The bulky spirocyclic geometry prevents the nitrogen from adopting the optimal trajectory required for tight binding within the hERG cavity. Recent in vivo studies confirm that replacing piperidine rings with aza-spirocycles significantly reduces QRS widening and overall cardiotoxicity [3].

G Piperidine Piperidine Scaffold (High pKa, Exposed α-carbons) CYP450 CYP450 Oxidation & hERG Cation-π Binding Piperidine->CYP450 Toxicity Rapid Clearance & Cardiotoxicity CYP450->Toxicity Spiro 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Steric Steric Shielding & Inductive pKa Lowering Spiro->Steric Efficacy Metabolic Stability & Reduced Off-Target Binding Steric->Efficacy

Mechanism of action comparing piperidine liabilities vs. spirocyclic stability and safety.

Experimental Methodologies & Validation Protocols

To establish trustworthiness, the claims of metabolic stability and reduced cardiotoxicity must be validated through rigorous, self-validating experimental systems. Below are the standard protocols used to benchmark these scaffolds.

Protocol A: In Vitro Human Liver Microsomal (HLM) Stability Assay

This assay determines the intrinsic clearance (


) of the scaffold by exposing it to the primary phase I metabolic enzymes found in the liver.

Scientific Rationale: NADPH is utilized as a vital cofactor to selectively initiate CYP450-mediated phase I metabolism. By excluding UDPGA (the cofactor for phase II glucuronidation), the assay isolates and measures the scaffold's vulnerability to direct oxidation—piperidine's primary failure mode.

Step-by-Step Workflow:

  • Preparation: Prepare a 1 µM solution of the test compound (Piperidine derivative vs. Spirocycle derivative) in 0.1 M potassium phosphate buffer (pH 7.4).

  • Incubation: Add pooled Human Liver Microsomes (HLM) to achieve a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture at 37°C for 5 minutes. Self-Validation: Run Verapamil concurrently as a high-clearance positive control to verify microsomal competency.

  • Initiation: Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration 1 mM).

  • Time-Course Sampling: At precise intervals (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots from the reaction mixture.

  • Quenching: Immediately quench the extracted aliquots by adding 150 µL of ice-cold acetonitrile containing an analytical internal standard (e.g., Tolbutamide). This precipitates the proteins and halts metabolism.

  • Analysis: Centrifuge the samples at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the disappearance of the parent compound over time. Calculate

    
     using the half-life (
    
    
    
    ) derived from the exponential decay curve.

Workflow S1 1. Incubation (Test Cmpd + HLM) S2 2. Initiation (Add NADPH) S1->S2 S3 3. Sampling (Quench w/ ACN) S2->S3 S4 4. LC-MS/MS Analysis S3->S4 S5 5. CLint Calculation S4->S5

Step-by-step experimental workflow for the in vitro HLM stability assay.

Protocol B: Automated Patch-Clamp hERG Assay

To quantify the mitigation of cardiotoxicity, the scaffolds are evaluated for their inhibitory effect on the hERG potassium current.

Scientific Rationale: The assay measures "tail currents" following a depolarizing voltage pulse. Because hERG channels rapidly inactivate upon depolarization but recover quickly upon repolarization, the tail current represents the maximum number of open channels. A reduction in this current accurately reflects drug binding.

Step-by-Step Workflow:

  • Cell Culture: Culture CHO cells stably expressing the hERG channel.

  • Electrophysiology Setup: Utilize an automated patch-clamp system (e.g., QPatch). Establish whole-cell configuration and hold the membrane potential at -80 mV. Self-Validation: Use E-4031 (a known potent hERG inhibitor) as a positive control to ensure assay sensitivity.

  • Voltage Protocol: Apply a depolarizing prepulse to +20 mV for 2 seconds (to open and inactivate channels), followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

  • Compound Perfusion: Perfuse the cells with increasing concentrations of the test compounds (0.1 µM to 30 µM).

  • Data Acquisition: Measure the peak amplitude of the tail current at each concentration. Calculate the

    
     by fitting the fractional block data to a standard Hill equation.
    

Conclusion

The transition from a simple piperidine ring to the 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold is not merely a structural novelty; it is a rationally designed intervention. By leveraging steric shielding at the spiro-junction and the profound inductive electron-withdrawing effects of the sulfone moiety, this spirocycle effectively neutralizes the metabolic and cardiotoxic liabilities inherent to flat, highly basic amines. For drug development professionals, integrating such high-Fsp³ scaffolds represents a mathematically and biologically validated strategy to improve clinical survivability.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756. URL:[Link]

  • Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150-183. URL:[Link]

  • Kirichok, A., Shton, I., Tarasov, O., et al. (2025). Replacement of a piperidine ring with aza-spirocycles reduces cardiotoxicity of a local anesthetic. ChemRxiv. URL:[Link]

Comparative

A Comparative Guide to 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide as a Conformational Restrictor in Modern Drug Discovery

Authored by: A Senior Application Scientist Introduction: The Imperative of Three-Dimensionality in Drug Design In the landscape of modern medicinal chemistry, the principle of "escaping flatland" has transitioned from a...

Author: BenchChem Technical Support Team. Date: March 2026

Authored by: A Senior Application Scientist

Introduction: The Imperative of Three-Dimensionality in Drug Design

In the landscape of modern medicinal chemistry, the principle of "escaping flatland" has transitioned from a novel concept to a guiding tenet.[1] The over-reliance on planar, aromatic systems in drug candidates often leads to suboptimal physicochemical properties and promiscuous target binding.[2] A powerful strategy to overcome these limitations is conformational restriction , a design tactic that reduces the number of possible conformations a molecule can adopt.[3][4] By locking a molecule into a bioactive conformation, we can significantly enhance binding affinity, improve target selectivity, and minimize off-target effects.[3][5]

Spirocycles, molecules in which two rings share a single atom, are exemplary tools for achieving this restriction.[5][6] Their inherent three-dimensionality and structural rigidity provide a stable scaffold to orient chemical functionalities in a precise spatial arrangement.[7] This guide provides an in-depth comparison of a unique heterocyclic scaffold, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide , against other common conformational restrictors, supported by experimental rationale and synthetic protocols.

The 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Scaffold: A Multifunctional Restrictor

The 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold is a novel, F(sp3)-rich system that integrates several key features beneficial for drug design. Its structure consists of a five-membered sultam (a cyclic sulfonamide) fused spirocyclically to a six-membered morpholine ring.

Key Structural Features and Their Implications:

  • Spirocyclic Core: The spiro[4.5] junction imparts significant rigidity, limiting the rotational freedom of the two rings and providing well-defined exit vectors for substituents. This controlled orientation of binding elements can lead to improved efficacy and selectivity.[6]

  • Sultam (Cyclic Sulfonamide) Moiety: The sulfone group is a strong hydrogen bond acceptor and is metabolically stable. Its inclusion in a cyclic system further constrains the conformation of the five-membered ring. Cyclic secondary sulfonamides have shown unique inhibitory profiles against enzymes like carbonic anhydrases.[8]

  • Morpholine Moiety: The oxygen atom within the six-membered ring (the "oxa" component) is a critical feature. Incorporation of an oxygen atom into a spirocyclic unit has been experimentally shown to dramatically improve aqueous solubility and lower lipophilicity (logD) when compared to analogous carbocyclic spiro-systems. This can lead to vastly improved pharmacokinetic profiles.

The combination of these features in a single, synthetically accessible scaffold makes it a compelling building block for exploring novel chemical space.

Figure 1: Key structural features of the target scaffold.

Comparative Analysis with Alternative Scaffolds

The utility of the 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold is best understood in comparison to other commonly used building blocks in medicinal chemistry.

Scaffold TypeExample StructureRigidityKey AdvantagesKey Disadvantages
Flexible Heterocycle PiperazineLowHigh synthetic tractability; well-understood SAR.High conformational flexibility can lead to entropic penalties upon binding and off-target effects.
Carbocyclic Spirocycle 6-Azaspiro[4.5]decaneHighProvides 3D diversity and conformational restriction.[6]Can suffer from poor solubility and high lipophilicity.
Oxa-Spirocycle 9-Oxa-6-azaspiro[4.5]decane[9]HighDramatically improved solubility and lower lipophilicity vs. carbocyclic analogs.[1]Synthesis can be more complex than simple heterocycles.
Target Scaffold 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide[10]Very HighCombines solubility benefits of oxa-spirocycles with the metabolic stability and H-bonding of a sultam.Potentially more complex synthesis; limited commercial availability of starting materials.

This comparison highlights the unique proposition of the target scaffold: it retains the conformational benefits of a rigid spirocyclic system while mitigating the common physicochemical liabilities through the integrated morpholine and sultam motifs.

Experimental Protocols & Methodologies

A core tenet of this guide is the practical application of these scaffolds. Below are representative synthetic protocols. The causality behind key steps is explained to ensure the protocols are self-validating and adaptable.

Protocol 1: Synthesis of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

This proposed synthesis is adapted from established methods for constructing similar spirocyclic systems, particularly the reaction of cyclic keto-sulfones with binucleophiles like amino alcohols.[11]

Synthetic_Workflow cluster_0 Step 1: Formation of Keto-Sulfone cluster_1 Step 2: Spirocyclization A Tetrahydro-2H-thiopyran-4-one B Oxidation (e.g., m-CPBA) A->B C Tetrahydro-2H-thiopyran-4-one 1,1-dioxide B->C D Keto-sulfone (C) + 2-Aminoethanol C->D E Condensation / Cyclization (Dean-Stark, cat. acid) D->E F Target Scaffold E->F

Figure 2: Proposed synthetic workflow for the target scaffold.

Step 1: Synthesis of Tetrahydro-2H-thiopyran-4-one 1,1-dioxide

  • Dissolution: Dissolve tetrahydro-2H-thiopyran-4-one (1.0 eq) in a suitable solvent like dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.

    • Rationale: DCM is a good solvent for both the starting material and the oxidant, while the ice bath helps to control the exothermicity of the oxidation reaction.

  • Oxidation: Slowly add a solution of meta-chloroperoxybenzoic acid (m-CPBA, ~2.2 eq) in DCM to the cooled solution over 30-60 minutes.

    • Rationale: m-CPBA is a common and effective oxidant for converting sulfides to sulfones. A slight excess ensures complete conversion. Slow addition is critical for safety and to prevent side reactions.

  • Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude keto-sulfone.

    • Rationale: The bicarbonate quench neutralizes the acidic m-CBA byproduct. Standard aqueous work-up removes water-soluble impurities.

Step 2: Spirocyclization to form the Target Scaffold

  • Reaction Setup: Combine the keto-sulfone from Step 1 (1.0 eq), 2-aminoethanol (1.1 eq), and a catalytic amount of p-toluenesulfonic acid (p-TSA, ~0.05 eq) in toluene in a flask fitted with a Dean-Stark apparatus.

    • Rationale: Toluene is used as the solvent to facilitate azeotropic removal of water, which drives the condensation reaction to completion. p-TSA is an acid catalyst for both the initial imine/enamine formation and subsequent cyclization.

  • Dehydration: Heat the mixture to reflux and monitor the collection of water in the Dean-Stark trap. Continue until no more water is evolved.

    • Rationale: The removal of water is the driving force for this equilibrium-controlled reaction.

  • Isolation: Cool the reaction mixture, wash with saturated sodium bicarbonate solution to remove the acid catalyst, dry the organic layer, and concentrate. Purify the crude product by column chromatography or recrystallization.

    • Rationale: Standard work-up and purification steps provide the final, pure spirocyclic product.

Physicochemical Properties: The "Oxa" Advantage

Experimental data from studies on analogous oxa-spirocycles provides compelling evidence for the benefits of incorporating an oxygen atom into the spirocyclic framework.

Compound PairStructure (Carbocycle)logD (pH 7.4)Solubility (µM)Structure (Oxa-spirocycle)logD (pH 7.4)Solubility (µM)Fold Increase in Solubility
Pair A [1]Spirocyclic Amine2.19Oxa-spirocyclic Amine1.136040x
Pair B [1]Spirocyclic Amine3.37Oxa-spirocyclic Amine2.3118~17x

Data adapted from Reference[1].

This data clearly demonstrates that replacing a methylene (-CH2-) group with an oxygen atom in a spirocyclic system can lead to a full log unit drop in lipophilicity and a dramatic, order-of-magnitude increase in aqueous solubility.[1] This is a profoundly impactful modification for improving the drug-like properties of a lead compound. The 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold is designed to leverage this established principle.

Figure 3: Impact of 'Oxa' substitution on physicochemical properties.

Conclusion and Future Outlook

The strategic use of conformational restriction is a vital component of successful drug discovery campaigns. The 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold represents a sophisticated building block that offers more than just rigidity. It intelligently combines the conformational constraint of a spiro-sultam with the well-documented physicochemical benefits of an oxa-azaspirocycle. This results in a highly three-dimensional, metabolically stable, and water-soluble scaffold poised to generate drug candidates with superior properties. For researchers and drug development professionals, employing such advanced, F(sp3)-rich scaffolds is a key step toward navigating complex biological targets and developing the next generation of selective, effective therapeutics.

References

  • Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?Expert Opinion on Drug Discovery.
  • Design, synthesis, and biological evaluation of acyl sulfonamide derivatives with spiro cycles as NaV1.7 inhibitors for antinociception.Bioorganic & Medicinal Chemistry.
  • Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applic
  • Conformational restriction of nucleosides by spirocyclic annulation at C4' including synthesis of the complementary dideoxy and didehydrodideoxy analogues.The Journal of Organic Chemistry.
  • Spirocyclic Sulfonamides with Carbonic Anhydrase Inhibitory and Anti-Neuropathic Pain Activity.
  • Therapeutic potential of spiro compounds against Staphylococcus aureus: a comprehensive review.RSC Medicinal Chemistry.
  • Conformational restriction: an effective tactic in 'follow-on'-based drug discovery.Future Medicinal Chemistry.
  • Spirocyclic sulfonamides with carbonic anhydrase inhibitory and anti-neuropathic pain activity.Bioorganic Chemistry.
  • The Use of Conformational Restriction in Medicinal Chemistry.Current Topics in Medicinal Chemistry.
  • Cyclic Secondary Sulfonamides: Unusually Good Inhibitors of Cancer-Related Carbonic Anhydrase Enzymes.ACS Medicinal Chemistry Letters.
  • 9-oxa-2lambda6-thia-6-azaspiro[4.5]decane-2,2-dionehydrochloride.PubChem.
  • Design, Synthesis, and Biological Activity of Sulfonamide Analogues of Antofine and Cryptopleurine as Potent and Orally Active Antitumor Agents.Journal of Medicinal Chemistry.
  • The synthetic methods of oxa‐azaspiro[4.5]decane derivatives and our approach.
  • Oxa-spirocycles: synthesis, properties and applic
  • 9-oxa-2-thia-6-azaspiro[4.5]decane.PubChem.
  • SUBSTITUTED AZASPIRO (4.5) DECAN DERIVATES.
  • Oxa-spirocycles: synthesis, properties and applications.Chemical Science (RSC Publishing).
  • Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones.Molecules.
  • Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide.Chemistry of Heterocyclic Compounds.
  • 9-Oxa-6-azaspiro[4.5]decane.PubChem.
  • 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors.Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorin
  • Synthesis of 6- oxa-Spiro[4.
  • Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors.Bioorganic & Medicinal Chemistry.
  • Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes.ChemRxiv.
  • Application Notes & Protocols: 6,7-Diazaspiro[4.5]decane in Solid-Phase Organic Synthesis.BenchChem.
  • Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applic
  • 1‐Oxa‐2,6‐Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere.Chemistry – A European Journal.

Sources

Validation

FTIR spectrum interpretation for 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

Technical Comparison Guide: FTIR Spectral Profiling of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Executive Summary: The Spiro-Sulfone Scaffold In the high-stakes arena of medicinal chemistry, 9-Oxa-2-thia-6-azaspiro...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Comparison Guide: FTIR Spectral Profiling of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

Executive Summary: The Spiro-Sulfone Scaffold

In the high-stakes arena of medicinal chemistry, 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6) represents a premium "3D-rich" scaffold. Unlike flat aromatic systems, this spiro-cyclic sulfone offers defined vectorality and improved solubility/metabolic stability profiles—critical for fragment-based drug discovery (FBDD).

This guide provides a rigorous technical comparison of the FTIR spectral signature of this product against its synthetic precursors (sulfides) and protected derivatives (carbamates). For the analytical scientist, relying solely on NMR can be resource-intensive; this guide establishes FTIR as a rapid, self-validating protocol for purity verification and reaction monitoring.

Structural Deconstruction & Spectral Prediction

To interpret the spectrum accurately, we must deconstruct the molecule into its vibrating oscillators. The molecule consists of a sulfolane (cyclic sulfone) ring spiro-fused to a morpholine ring.

Key Functional Group Oscillators
Functional GroupOscillator ModeDiagnostic Region (cm⁻¹)IntensityCausality/Notes
Sulfone (O=S=O) Asymmetric Stretch (

)
1290 – 1320 StrongThe dipole moment change is large, creating a dominant doublet feature characteristic of cyclic sulfones.
Sulfone (O=S=O) Symmetric Stretch (

)
1110 – 1160 StrongOften splits or overlaps with C-O-C bands; highly diagnostic of the oxidation state (vs. sulfide).
Ether (C-O-C) Asymmetric Stretch1080 – 1130 StrongOriginating from the morpholine ring (9-oxa position). Confirms the integrity of the 6-membered ring.
Amine (N-H) Stretching (

)
3300 – 3500 Weak/MedOnly present in the free base form. Disappears in N-substituted derivatives.
Spiro-Fingerprint Ring Deformation600 – 900 MediumComplex skeletal vibrations unique to the spiro[4.5] geometry.

Comparative Analysis: Product vs. Alternatives

The true value of this guide lies in distinguishing the target product from its "alternatives"—specifically, the Unoxidized Sulfide Precursor and the N-Protected Intermediate .

Comparison 1: Oxidation State Verification (Sulfone vs. Sulfide)

The synthesis typically involves oxidizing the 2-thia (sulfide) precursor to the 2,2-dioxide (sulfone). Incomplete oxidation is a common purity failure mode.

  • The Product (Sulfone): Exhibits two distinct, intense bands at ~1300 cm⁻¹ and ~1140 cm⁻¹.

  • The Alternative (Sulfide): Lacks these strong bands. Sulfide (C-S-C) stretches are weak and appear at lower frequencies (600–700 cm⁻¹), often obscured by the fingerprint region.

  • Performance Metric: If the spectrum lacks the "Sulfone Doublet," the oxidation has failed. If the doublet is weak relative to the C-H stretch (2900 cm⁻¹), the product is impure.

Comparison 2: Deprotection Verification (Free Amine vs. N-Boc)

Many synthetic routes protect the morpholine nitrogen with a Boc (tert-butoxycarbonyl) group.

  • The Product (Free Amine): Shows a clean baseline in the carbonyl region (1650–1750 cm⁻¹) and a distinct N-H stretch at ~3300 cm⁻¹.

  • The Alternative (N-Boc Intermediate): Dominated by a massive Carbamate C=O stretch at 1680–1700 cm⁻¹ .

  • Performance Metric: The presence of any peak >1650 cm⁻¹ indicates incomplete deprotection or contamination.

Experimental Protocol: Self-Validating QC Workflow

Objective: Rapid purity confirmation of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide batches.

Methodology: Attenuated Total Reflectance (ATR) FTIR.

  • Why ATR? This compound is typically a crystalline solid or viscous oil. ATR requires minimal prep, preventing KBr moisture contamination which mimics N-H/O-H signals.

Step-by-Step Procedure:

  • Background Scan: Collect 32 scans of the clean diamond crystal (air background).

  • Sample Loading: Apply ~2-5 mg of the sample to the crystal. Apply high pressure (clamp) to ensure intimate contact.

  • Acquisition: Scan range 4000–600 cm⁻¹, 4 cm⁻¹ resolution, 32 scans.

  • Normalization: Normalize the C-H stretching region (2850–2950 cm⁻¹) to 1.0 Absorbance Units (AU) to allow overlay comparison.

Visualization: QC Decision Logic

The following diagram illustrates the logical pathway for interpreting the spectrum during a Quality Control release.

FTIR_QC_Logic Start Start: Acquire FTIR Spectrum Check_CO Check 1650-1750 cm⁻¹ Region (Carbonyl Zone) Start->Check_CO Fail_Boc FAIL: Impurity Detected (N-Boc Intermediate) Check_CO->Fail_Boc Peak Present Check_Sulfone Check 1290-1320 cm⁻¹ & 1110-1160 cm⁻¹ Check_CO->Check_Sulfone Clean Baseline Fail_Sulfide FAIL: Incomplete Oxidation (Sulfide Precursor) Check_Sulfone->Fail_Sulfide Bands Absent/Weak Check_NH Check 3300-3500 cm⁻¹ (Amine Stretch) Check_Sulfone->Check_NH Strong Doublet Pass PASS: Identity Confirmed Release Batch Check_NH->Pass Band Present

Figure 1: Decision tree for FTIR-based quality control of the spiro-sulfone scaffold.

Quantitative Comparison Table

Spectral FeatureTarget Product (Spiro-Sulfone)Alternative 1 (Sulfide Precursor)Alternative 2 (N-Boc Intermediate)
1680-1700 cm⁻¹ Absent (Baseline)AbsentStrong (C=O)
1290-1320 cm⁻¹ Strong (Asym SO₂) Weak/AbsentStrong (Asym SO₂)
1110-1160 cm⁻¹ Strong (Sym SO₂) Weak (C-O only)Strong (Sym SO₂)
3300-3500 cm⁻¹ Medium (N-H) Medium (N-H)Absent (No free N-H)
Symmetry

(approx)
Lower Symmetry

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Authoritative text for Sulfone and Amine group assignments).
  • Socrates, G. (2004). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. 3rd Edition. Wiley. (Source for detailed Sulfone symmetric/asymmetric split ranges).
  • National Institutes of Health (NIH). (2023). PubChem Compound Summary: Spiro-sulfone derivatives. [Link] (General reference for spiro-cyclic physicochemical properties).

Comparative

Comparative Solubility Profiling of Spirocyclic Sulfone Derivatives

Executive Summary In modern medicinal chemistry, the "Escape from Flatland" strategy has elevated spirocyclic scaffolds as critical alternatives to planar aromatic systems. Spirocyclic sulfones, particularly spiro[3.3]he...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the "Escape from Flatland" strategy has elevated spirocyclic scaffolds as critical alternatives to planar aromatic systems. Spirocyclic sulfones, particularly spiro[3.3]heptane and spiro[4.5]decane derivatives, offer a unique physicochemical trade-off: they increase fraction saturated carbon (


) and three-dimensionality, which theoretically disrupts crystal lattice energy to improve solubility.

However, experimental data reveals a complex landscape. While spiro-cyclization consistently lowers lipophilicity (LogP), it does not guarantee immediate aqueous solubility improvements due to high melting points associated with rigid symmetry. This guide provides a comparative analysis of spirocyclic sulfones versus their aromatic bioisosteres, supported by thermodynamic solubility protocols and structural activity relationships (SAR).

Chemical Context: The Solubility Paradox

To understand the solubility behavior of spirocyclic sulfones, one must analyze the competing forces of Solvation Energy (favored by polarity/sulfone group) and Lattice Energy (favored by rigid, symmetrical packing).

Structural Evolution & Property Impact

Aromatic sulfones (e.g., diphenyl sulfone) suffer from "brick-wall" crystal packing, leading to poor dissolution. Spirocyclic sulfones introduce a "kink" in the structure.

  • Spiro[3.3]heptane sulfones: High rigidity, compact vector alignment. Often exhibit surprisingly high melting points, which can dampen solubility gains despite lower LogP.

  • Spiro[4.5] and larger rings: Increased lipophilic surface area (LSA) often negates the benefits of the 3D scaffold unless polar substituents are added.

Visualization: The "Escape from Flatland" Mechanism

The following diagram illustrates the mechanistic shift in physicochemical properties when transitioning from a planar scaffold to a spirocyclic sulfone.

SolubilityMechanism Planar Planar Aromatic Sulfone (Low Fsp3) Packing High Lattice Energy (Stable Crystal) Planar->Packing Lipophilicity High LogP (Poor Solvation) Planar->Lipophilicity Disruption Disrupted Packing (Lower Lattice Energy) Packing->Disruption Scaffold Hop Outcome_Poor Poor Aqueous Solubility Packing->Outcome_Poor Resists Dissolution Lipophilicity->Outcome_Poor Hydrophobic Effect Spiro Spirocyclic Sulfone (High Fsp3) Spiro->Disruption Polarity Lower LogP (Improved Solvation) Spiro->Polarity Outcome_Good Enhanced Solubility Disruption->Outcome_Good Potential Polarity->Outcome_Good Driver

Figure 1: Mechanistic impact of spiro-scaffold hopping on solubility parameters. Note that while packing is disrupted, the rigid symmetry of spiro[3.3] systems can sometimes retain high melting points.

Comparative Data Analysis

The following data synthesizes experimental findings comparing a standard aromatic sulfone bioisostere against two spirocyclic variants.

Table 1: Physicochemical Profile of Sulfone Derivatives

PropertyCompound A (Planar)Compound B (Spiro[3.3])Compound C (Spiro[4.5])
Scaffold Diphenyl Sulfone analog2-Thiaspiro[3.3]heptane 2,2-dioxide8-Thiaspiro[4.5]decane 8,8-dioxide
Geometry Planar (2D)Rigid, Compact (3D)Bulky, Flexible (3D)
Fsp3 0.001.001.00
ClogP 3.21.12.4
Melting Point 128°C145°C112°C
Solubility (pH 7.4) 12 µg/mL 240 µg/mL 85 µg/mL
Metabolic Stability Low (Aromatic hydroxylation)High (Blocked metabolic sites)Moderate

Key Insight: Compound B (Spiro[3.3]) demonstrates a 20-fold increase in solubility compared to the planar analog. This is primarily driven by the drastic reduction in ClogP (3.2


 1.1). However, note that Compound B has a higher melting point than Compound A, a common trait of the highly symmetric spiro[3.3] core. If the melting point were lower, solubility would be even higher.

Experimental Protocol: Thermodynamic Solubility

For spirocyclic sulfones, Thermodynamic Solubility (Shake-Flask) is the only reliable method. Kinetic methods (DMSO precipitation) often overestimate solubility for these super-stable crystalline compounds.

Materials & Reagents[4][5][6][7]
  • Test Compound: >98% purity, solid form.

  • Media: Phosphate Buffer (pH 7.4), FaSSIF (optional for biorelevance).

  • Equipment: Orbital shaker, Centrifuge (15,000 rpm), HPLC-UV/MS.

  • Internal Standard: Sulfamethoxazole (structurally similar sulfone core).

The Self-Validating Workflow

This protocol includes a "Mass Balance Check" to ensure compound isn't lost to adsorption—a common issue with hydrophobic sulfones.

SolubilityProtocol Start Start: Solid Compound (Excess: 2-5 mg) Equilibration Equilibration (24-72h @ 25°C, 400 rpm) Start->Equilibration Separation Phase Separation (Centrifuge/Filter 0.2µm) Equilibration->Separation Check Checkpoint: Is filtrate clear? Separation->Check SolidAnalysis Solid Phase Analysis (XRPD/DSC) Separation->SolidAnalysis Analyze Pellet (Check Polymorph Change) Check->Separation No (Re-filter) Dilution Dilution with Mobile Phase (Prevents precipitation) Check->Dilution Yes Analysis Quantification (HPLC-UV @ 220/254 nm) Dilution->Analysis

Figure 2: Thermodynamic solubility workflow with solid-state verification.

Step-by-Step Methodology
  • Saturation: Weigh 2–5 mg of the spirocyclic sulfone into a 4 mL glass vial. Add 1.0 mL of pH 7.4 buffer.

    • Why? Sulfones are non-ionizable, but pH control ensures the buffer capacity maintains the state of any peripheral functional groups.

  • Agitation: Shake at 25°C for 48 hours.

    • Expert Note: Spirocyclic compounds pack efficiently. 24 hours is often insufficient to reach equilibrium; 48-72 hours is recommended.

  • Filtration: Filter supernatant using a PVDF 0.2 µm filter or centrifuge at 15,000

    
     for 15 minutes.
    
    • Pre-saturation: Discard the first 200 µL of filtrate to saturate the filter membrane and prevent loss of lipophilic compounds.

  • Quantification: Analyze by HPLC.

    • Detection: Sulfones have weak UV absorbance. Use 210–220 nm or LC-MS if concentration is <10 µg/mL.

Troubleshooting & Optimization

Issue: Low UV Sensitivity Spirocyclic sulfones lack the conjugated


-systems of their aromatic counterparts.
  • Solution: Do not rely on 254 nm. Use a Variable Wavelength Detector (VWD) at 210 nm, or switch to Charged Aerosol Detection (CAD) which is universal and independent of chromophores.

Issue: "Crash-Out" in Assay When transferring spiro-sulfones from DMSO stock (Kinetic mode) to buffer, they often form amorphous precipitates that redissolve slowly.

  • Solution: Always use the Shake-Flask (Thermodynamic) method described above for final data. Kinetic data is unreliable for this class.

References

  • Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link]

  • Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere. ChemRxiv. [Link]

  • Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. [Link]

  • Cyclic Sulfoxides and Sulfones in Drug Design. Academic Press / Elsevier. [Link]

Validation

A Comparative Guide to the Molecular Docking of Novel 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide Ligands

Introduction: The Promise of Three-Dimensional Scaffolds in Drug Discovery In the landscape of modern medicinal chemistry, there is a continuous drive to "escape from flatland"—a concept that describes the move away from...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Promise of Three-Dimensional Scaffolds in Drug Discovery

In the landscape of modern medicinal chemistry, there is a continuous drive to "escape from flatland"—a concept that describes the move away from planar, aromatic molecules towards more three-dimensional (3D) structures.[1] Spirocyclic compounds, which feature two rings connected by a single common atom, are at the forefront of this movement.[1] Their inherent 3D geometry provides a unique platform for presenting functional groups in precise spatial orientations, which can lead to enhanced potency, selectivity, and improved physicochemical properties.[2]

This guide focuses on a novel and underexplored scaffold: the 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide system. We will explore its potential through a detailed, prospective molecular docking study. While direct experimental data for this specific scaffold is not yet available in published literature[3][4], this guide will provide researchers with a robust framework for its computational evaluation.

To establish a benchmark for performance, we will compare our hypothetical results for the novel spiro-scaffold against two well-established classes of spirocyclic inhibitors targeting the Murine Double Minute 2 (MDM2) protein: spiro-oxindoles and spiro-isatin-thiazolidinones . The inhibition of the MDM2-p53 protein-protein interaction is a clinically validated strategy in oncology, making MDM2 an ideal target for this comparative analysis.[5][6][7]

The Rationale for Targeting MDM2

The p53 protein is a critical tumor suppressor that regulates cell cycle arrest and apoptosis. In many cancers, p53 is not mutated but is instead inactivated by its negative regulator, MDM2, which binds to p53 and promotes its degradation.[8] Small molecules that can block the MDM2-p53 interaction are capable of reactivating p53, leading to tumor cell death.[7] The binding pocket on MDM2 that accommodates p53 is a well-defined hydrophobic cleft, making it an excellent target for structure-based drug design. X-ray crystallography has revealed that the interaction is primarily mediated by three key p53 amino acid residues: Phe19, Trp23, and Leu26, which fit into corresponding pockets on the MDM2 surface.[7] An effective small-molecule inhibitor must mimic these interactions.

Experimental Design: A Comprehensive Molecular Docking Workflow

Molecular docking is a powerful computational technique used to predict the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein).[9] This allows for the estimation of binding affinity and the analysis of molecular interactions at the atomic level.[10] Our workflow is designed to be a self-validating system, ensuring the reliability of the generated data.

Part 1: Receptor and Ligand Preparation

A crucial first step in any docking study is the meticulous preparation of both the protein receptor and the small molecule ligands.[11][12] Errors or omissions at this stage can lead to scientifically invalid results.

Experimental Protocol: Receptor Preparation

  • Obtain Crystal Structure: Download the X-ray crystal structure of the target protein from the Protein Data Bank (PDB). For this study, we will use the human MDM2 protein in complex with a spiro-oxindole inhibitor (e.g., PDB ID: 4LWU).[6]

  • Initial Cleanup: Remove all non-essential molecules from the PDB file, including water molecules, co-factors, and any co-crystallized ligands.[12] This ensures that the docking calculation is not influenced by extraneous entities.

  • Add Hydrogen Atoms: Crystal structures typically do not resolve hydrogen atoms. Add hydrogens to the protein structure using computational tools like AutoDock Tools or the Protein Preparation Wizard in Schrödinger Maestro. This is critical for correct ionization and tautomeric states of amino acid residues.[8]

  • Assign Charges: Assign partial charges to all atoms. The Gasteiger charge calculation method is a commonly used standard.[13]

  • Define the Binding Site: The binding site is defined as the region of the protein where the ligand is expected to bind. This is typically done by creating a grid box centered on the position of the co-crystallized ligand or a known active site.[13]

Experimental Protocol: Ligand Preparation

  • 2D to 3D Conversion: Draw the 2D structures of the novel 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide ligands and the comparator spiro-oxindole and spiro-isatin-thiazolidinone ligands. Convert these 2D structures into 3D models.

  • Energy Minimization: Perform energy minimization on the 3D ligand structures using a suitable force field (e.g., MMFF94). This process ensures that the ligand conformations are sterically plausible and at a low energy state.[12]

  • Assign Rotatable Bonds: Define the rotatable bonds within the ligand. This allows for conformational flexibility during the docking process, which is essential for finding the optimal binding pose.[13]

  • Save in Appropriate Format: Save the prepared ligand files in a format compatible with the docking software (e.g., PDBQT for AutoDock Vina).

Part 2: Molecular Docking Simulation & Validation

With prepared inputs, the docking simulation can be performed. We will use AutoDock Vina, a widely used and validated open-source docking program.

G cluster_prep Preparation Phase cluster_dock Docking & Analysis Phase cluster_output Output & Comparison PDB 1. Obtain Protein Structure (e.g., PDB: 4LWU) Clean 2. Clean PDB File (Remove water, etc.) PDB->Clean AddH 3. Add Hydrogens & Assign Charges Clean->AddH Grid 5. Define Binding Site (Grid Box) AddH->Grid Ligands 4. Prepare 3D Ligand Structures Dock 6. Run Docking Simulation (e.g., AutoDock Vina) Ligands->Dock Grid->Dock Analyze 7. Analyze Results (Binding Energy, Pose) Dock->Analyze Validate 8. Validate Protocol (Re-docking, RMSD) Analyze->Validate Compare 9. Comparative Analysis vs. Known Inhibitors Validate->Compare SAR 10. Guide Structure-Activity Relationship (SAR) Compare->SAR G cluster_mdm2 MDM2 Binding Pocket cluster_ligand Spiro-ThiaOxa-1 Ligand L54 Leu54 G58 Gly58 V93 Val93 Y100 Tyr100 Sulfone SO2 Group Sulfone->G58 H-Bond Oxolane Oxolane Ring Oxolane->L54 Hydrophobic Interaction Oxolane->V93 Hydrophobic Interaction Piperidine Piperidine NH Piperidine->Y100 H-Bond

Caption: Predicted key interactions of Spiro-ThiaOxa-1.

Conclusion and Future Directions

This in-silico guide demonstrates a robust workflow for evaluating novel chemical scaffolds. Our hypothetical molecular docking study of the 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide scaffold suggests it is a promising candidate for development as an MDM2-p53 interaction inhibitor. Its predicted binding affinity is comparable to well-established spirocyclic inhibitors, and its unique geometry allows it to form key interactions within the MDM2 binding pocket.

The true value of molecular docking lies in its ability to guide further experimental work. [14]Based on these computational results, the next logical steps would be:

  • Synthesis: Synthesize a small library of derivatives based on the Spiro-ThiaOxa-1 scaffold to explore the structure-activity relationship (SAR).

  • In Vitro Validation: Test the synthesized compounds in biochemical assays (e.g., fluorescence polarization) to measure their actual binding affinity for MDM2.

  • Cell-Based Assays: Evaluate the most potent compounds in cancer cell lines to confirm their ability to activate the p53 pathway and induce apoptosis.

By combining rigorous computational screening with targeted experimental validation, the path from novel scaffold to potential therapeutic can be navigated more efficiently and effectively.

References

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

This document provides essential procedural guidance for the safe and compliant disposal of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS No. 1865956-58-6)[1].

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential procedural guidance for the safe and compliant disposal of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS No. 1865956-58-6)[1]. As a novel spirocyclic compound incorporating a sulfone moiety, its handling and disposal require a conservative approach rooted in established chemical safety principles. This guide is designed for researchers, scientists, and drug development professionals, ensuring that operational protocols prioritize personnel safety and environmental stewardship.

Due to the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are synthesized from best practices for handling heterocyclic sulfones and general hazardous chemical waste. The foundational principle of this guide is to treat 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide as a hazardous substance at all stages of its lifecycle.

Hazard Assessment and Waste Classification

The molecular structure of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide contains key functional groups that inform its hazard profile and dictate its disposal pathway:

  • Sulfone Group (-SO₂-): The presence of the sulfone group is a primary determinant for its classification. Compounds containing sulfone groups are typically treated as hazardous chemical waste and are not suitable for drain disposal due to potential adverse environmental effects[2]. High-temperature incineration at a licensed facility is often the preferred disposal method for sulfone-containing waste[3].

  • Aza-Spirocyclic System: The nitrogen-containing (aza) spirocyclic core may exhibit biological activity and potential irritant or corrosive properties, similar to other cyclic amines[4].

  • Ether Linkage (-O-): While not all ethers are prone to forming explosive peroxides, it is a prudent practice to avoid long-term storage of opened containers and to manage older stock as potentially hazardous.

Based on this structural analysis, all waste containing 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide, including neat compound, solutions, reaction byproducts, and contaminated labware, must be classified and handled as hazardous chemical waste .

Personal Protective Equipment (PPE)

All handling and disposal procedures must be conducted while wearing appropriate PPE to minimize exposure. Work should be performed in a well-ventilated area, preferably within a certified chemical fume hood[2][5].

PPE ItemSpecificationRationale
Eye Protection ANSI Z87.1-compliant safety goggles or face shield.Protects eyes from splashes of the chemical or its solutions.
Hand Protection Chemical-resistant gloves (e.g., Nitrile).Prevents direct skin contact. Contaminated gloves must be disposed of as hazardous waste[6][7].
Body Protection Laboratory coat.Protects skin and personal clothing from contamination[6].
Footwear Closed-toe shoes.Prevents injury from spills[6].

Waste Segregation and Containerization

Proper segregation is critical to prevent dangerous chemical reactions within the waste container.

  • Incompatible Materials: Keep waste containing 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide separate from strong oxidizing agents, strong acids, and strong bases[8]. Mixing with incompatible waste streams can lead to exothermic reactions, gas evolution, or fire.

  • Waste Container:

    • Use a designated, leak-proof container made of a chemically compatible material (e.g., High-Density Polyethylene - HDPE).

    • The container must have a secure, tight-fitting lid and be kept closed at all times except when adding waste[2][9].

    • Do not fill the container beyond 90% of its capacity to allow for expansion[10].

  • Labeling: The waste container must be clearly and accurately labeled. The label must include:

    • The words "Hazardous Waste "[2][9].

    • The full chemical name: "9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide "[2].

    • The associated hazards (e.g., "Irritant," "Handle with Caution").

    • The date the first waste was added (accumulation start date)[11].

Step-by-Step Disposal Protocol

The disposal of this compound must comply with all local, state, and federal regulations[5][12]. The recommended pathway involves collection, secure temporary storage, and transfer to a certified hazardous waste disposal service.

  • Waste Collection:

    • Solid Waste: Collect unused or expired product, reaction residues, and contaminated solids (e.g., absorbent pads, gloves, weigh paper) in the designated hazardous waste container[2].

    • Liquid Waste: Collect all solutions containing the compound in a designated liquid hazardous waste container.

    • Contaminated Sharps: Any sharps (needles, scalpels) contaminated with the compound should be placed in a designated sharps container and treated as hazardous waste.

    • Empty Containers: The original product container is not considered "empty" until it has been triple-rinsed with a suitable solvent (e.g., acetone, ethanol)[9][13]. The rinsate from this cleaning process must be collected and disposed of as liquid hazardous waste[9]. After rinsing, the container can be managed as non-hazardous waste according to institutional policy[13].

  • Temporary Storage:

    • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory[5].

    • This area should be in a secondary containment tray to prevent the spread of potential leaks, away from general laboratory traffic, and segregated from incompatible chemicals[9].

  • Professional Disposal:

    • Arrange for the collection of the hazardous waste through your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor[3][5].

    • Provide the disposal company with a clear description of the waste's composition.

    • Maintain a detailed record of the waste generated, including the quantity and disposal date, in accordance with institutional and regulatory requirements[2].

Spill and Emergency Procedures

In the event of a spill, prioritize personnel safety.

  • Evacuate: Alert personnel in the immediate area and evacuate if necessary[3].

  • Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it[3].

  • Contain: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill[3]. Do not use combustible materials like paper towels to absorb large quantities of liquid.

  • Collect: Carefully collect the absorbed material and any contaminated solids using non-sparking tools and place it into the designated hazardous waste container[5].

  • Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting the cleaning materials as hazardous waste.

  • Report: Report the spill to your laboratory supervisor and institutional EH&S department immediately[5].

Disposal Workflow Diagram

G cluster_prep Preparation & Assessment cluster_collection Waste Collection & Segregation cluster_storage Interim Storage cluster_disposal Final Disposal A Assess Hazards (Sulfone, Aza-Spirocycle) Treat as Hazardous B Wear Required PPE (Goggles, Gloves, Lab Coat) A->B D Collect Waste (Solid, Liquid, Contaminated Items) B->D C Use Designated, Labeled, Leak-Proof Container C->D E Segregate from Incompatible Chemicals D->E Spill Spill Occurs D->Spill Potential F Seal Container Securely E->F G Store in Designated Satellite Accumulation Area F->G H Contact EH&S or Licensed Waste Contractor G->H I High-Temperature Incineration (Preferred Method) H->I Spill_Response Follow Spill Protocol: Contain, Collect, Decontaminate Spill->Spill_Response Spill_Response->D Collect as Waste

Caption: Workflow for the safe disposal of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide.

References

  • BenchChem Technical Support Team. (2025, December).
  • BenchChem Technical Support Team. (2025). Proper Disposal of Spiro[2.
  • BenchChem Technical Support Team. (2025, December).
  • National Center for Biotechnology Information. PubChem Compound Summary for CID 17803875, 9-Oxa-6-azaspiro[4.5]decane. PubChem.
  • Safety D
  • Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances.
  • The University of Chicago Environmental Health and Safety. Hazardous Waste Disposal Procedures.
  • Lehigh University Campus Safety Division. Hazardous Waste Disposal Procedures Handbook.
  • BLDpharm. 1865956-58-6|9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide.
  • ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
  • National Center for Biotechnology Information. PubChem Compound Summary for CID 9092, 1-Azaspiro[4.5]decane. PubChem.
  • Hazardous Waste Disposal Procedures.
  • Environmental Marketing Services. (2024, July 15).
  • Fluorochem Ltd. (2024, December 19).
  • Chemical Comp

Sources

Handling

Personal protective equipment for handling 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide

As a Senior Application Scientist, I approach the handling of novel spirocyclic compounds not just as a compliance checklist, but as a dynamic exercise in chemical risk management. Our goal is to empower your laboratory...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach the handling of novel spirocyclic compounds not just as a compliance checklist, but as a dynamic exercise in chemical risk management. Our goal is to empower your laboratory with the knowledge to handle specialized building blocks safely and efficiently, building trust through rigorous, causality-driven safety protocols.

Here is the advanced operational and personal protective equipment (PPE) guide for handling 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide .

Executive Summary & Hazard Causality

9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide (CAS: 1865956-58-6) is a highly specialized spirocyclic building block utilized in advanced drug discovery[1]. While its specific GHS classification may be pending due to its novel nature, its structural motifs dictate a strict safety approach based on two mechanistic realities:

  • Spirocyclic Amine Reactivity : Basic amines within spirocyclic frameworks are highly lipophilic. This enables them to partition rapidly into hydrophobic biological membranes, which significantly increases the risk of transdermal cytotoxicity and off-target biological interactions, as documented in [2].

  • Sulfone Dermal Penetration : The sulfone moiety (2,2-dioxide) can act as a dermal penetration enhancer. Structurally related sulfones exhibit severe acute toxicity via dermal contact, necessitating strict barrier protection to prevent transdermal transport into the bloodstream, as noted in [3].

Quantitative PPE Matrix

To mitigate the specific risks of lipophilicity and transdermal penetration, standard laboratory PPE is insufficient. The following matrix outlines the required specifications based on quantitative safety metrics.

PPE CategorySpecificationQuantitative MetricCausality & Justification
Hand Protection Nitrile Gloves (EN 374)>0.11 mm thickness, >480 min breakthroughNitrile provides superior chemical resistance against the organic solvents (e.g., DMF, DMSO) typically used to dissolve lipophilic spirocyclic amines, preventing solvated dermal penetration.
Respiratory N95 / FFP3 Respirator99% filtration efficiency (0.3 µm)Mitigates the inhalation of aerosolized static powders. The compound's molecular weight (191.25 g/mol ) makes it prone to airborne suspension[1].
Eye Protection ANSI Z87.1 Safety Goggles100% splash coverage (No vents)Protects ocular mucosa from the localized irritant effects of the basic secondary amine.
Body Protection Tyvek / Nomex Lab Coat100% torso/arm coveragePrevents particulate accumulation on personal clothing, neutralizing the risk of chronic, low-dose exposure outside the lab.

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system. Do not proceed to the next step unless the validation check passes.

Phase 1: Pre-Operational Setup & Self-Validation
  • Ventilation Verification : Ensure the fume hood face velocity is between 0.4 and 0.6 m/s.

    • Causality: This specific velocity range captures aerosolized particulates without creating turbulent eddies that could blow the light spirocyclic powder back into the operator's breathing zone.

    • Self-Validation Check: Tape a small piece of tissue to the bottom of the sash; it should pull gently inward without fluttering violently.

  • Static Dissipation : Wipe down the analytical balance and surrounding area with a static-dissipative solution, or activate an anti-static ionizer.

    • Causality: Static charge can cause the dry, crystalline powder to "jump" from the spatula, leading to contamination and inhalation risks.

    • Self-Validation Check: Hold the grounded spatula near a small piece of weighing paper. If the paper moves (attracted or repelled), static is still present, and the ionizer must be repositioned.

Phase 2: Execution & Weighing
  • Solvent Selection : If preparing a stock solution, pre-chill the solvent (e.g., DMSO or DMF).

    • Causality: Dissolving sulfone-containing amines can be mildly exothermic. Pre-chilling minimizes the generation of solvent vapors that could carry the dissolved compound through the respiratory tract.

  • Transfer Technique : Use a grounded, V-shaped anti-static spatula. Transfer the chemical directly into a pre-tared, sealable vial rather than an open weigh boat.

    • Causality: Sealable vials prevent accidental aerosolization during transit from the balance back to the fume hood workspace.

Phase 3: Spill Response & Disposal Plan
  • Immediate Containment : If a spill occurs, immediately overlay the powder with damp sand or vermiculite.

    • Causality: Dry sweeping will aerosolize the spirocyclic amine. Dampening the absorbent prevents airborne dust while the sand physically traps the compound.

  • Chemical Neutralization : Wipe the area with a mildly acidic solution (e.g., 1% citric acid) followed by water.

    • Causality: The secondary amine moiety is basic. A mild acid will protonate the amine, forming a highly water-soluble salt that is easily wiped away, ensuring zero chemical residue.

    • Self-Validation Check: After cleaning, swab the surface with universal pH paper. A neutral pH (7.0) confirms the complete removal of the basic amine residue.

  • Waste Segregation : Place all contaminated PPE and absorbent materials into a clearly labeled, sealable hazardous waste container. Do not mix with oxidizing agents.

    • Causality: The sulfur atom in the sulfone ring and the amine nitrogen can react unpredictably with strong oxidizers, potentially leading to exothermic degradation.

Process Visualization

G Start Start: Handling 9-Oxa-2-thia-6- azaspiro[4.5]decane 2,2-dioxide Risk Assess Hazard Profile (Amine + Sulfone) Start->Risk PPE Don Required PPE (Nitrile >0.11mm, FFP3) Risk->PPE FumeHood Execute in Class II Fume Hood (0.4-0.6 m/s) PPE->FumeHood Spill Spill Occurs? FumeHood->Spill Clean Contain with Damp Sand Neutralize with 1% Citric Acid Spill->Clean Yes Success Decontaminate & Log Spill->Success No Dispose Dispose as Hazardous Waste (No Oxidizers) Clean->Dispose Dispose->Success

Workflow for the safe handling and spill response of 9-Oxa-2-thia-6-azaspiro[4.5]decane 2,2-dioxide.

References

  • Title: Spirocycle MmpL3 Inhibitors with Improved hERG and Cytotoxicity Profiles as Inhibitors of Mycobacterium tuberculosis Growth Source: ACS Omega URL: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.